Cefamandole

• CAS: 30034-03-8; 34444-01-4

Core Science & Biosynthesis

An In-depth Technical Guide to the Synthesis of Cefamandole from 7-Aminocephalosporanic Acid

For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a comprehensive overview of the chemical synthesis of Cefamandole (B1668816), a second-generation cephalosporin (B10832234) antibiotic, from the precursor 7-aminocephalosporanic acid (7-ACA). The document details the multi-step synthetic route, including the introduction of the characteristic 1-methyl-1H-tetrazol-5-ylthio side chain at the C-3 position and the subsequent acylation of the 7-amino group with D-(-)-mandelic acid. This guide is intended for researchers, scientists, and professionals in the field of drug development, offering detailed experimental protocols, quantitative data, and a logical workflow of the synthesis process.

Introduction

Cefamandole is a broad-spectrum β-lactam antibiotic effective against a range of Gram-positive and Gram-negative bacteria.[1] Its synthesis is a key process in the pharmaceutical industry, starting from the readily available 7-aminocephalosporanic acid (7-ACA), which is derived from the fermentation of Cephalosporium acremonium.[2] The synthesis involves two primary transformations: the modification of the C-3 acetoxymethyl group and the acylation of the C-7 amino group. For clinical use, Cefamandole is often formulated as its more stable prodrug, Cefamandole nafate (the O-formyl ester).[1] This guide will focus on the core chemical synthesis of the active Cefamandole molecule.

Synthesis Pathway Overview

The synthesis of Cefamandole from 7-ACA is a multi-step process that can be broadly categorized as follows:

• Synthesis of the C-3 Side Chain Intermediate: The first major step involves the displacement of the acetoxy group at the C-3 position of 7-ACA with 1-methyl-5-mercapto-1,2,3,4-tetrazole to form 7-amino-3-(((1-methyl-1H-tetrazol-5-yl)thio)methyl)-3-cephem-4-carboxylic acid (7-ATCA).

• Protection of Reactive Groups: To prevent unwanted side reactions during acylation, the amino group at C-7 and the carboxylic acid at C-4 of 7-ATCA are temporarily protected, typically through silylation.

• Acylation of the 7-Amino Group: The protected 7-ATCA is then acylated using an activated form of D-(-)-mandelic acid, such as D-(-)-O-formylmandeloyl chloride.

• Deprotection and Isolation: The protecting groups are removed by hydrolysis to yield Cefamandole acid.

• Purification and Salt Formation: The crude Cefamandole acid is purified through crystallization and can be converted to a pharmaceutically acceptable salt, such as the sodium salt.

The overall synthetic workflow is depicted in the following diagram:

Figure 1: Overall synthesis workflow for Cefamandole from 7-ACA.

Detailed Experimental Protocols

The following sections provide detailed methodologies for the key steps in the synthesis of Cefamandole.

Synthesis of 7-amino-3-(((1-methyl-1H-tetrazol-5-yl)thio)methyl)-3-cephem-4-carboxylic acid (7-ATCA)

This step involves the nucleophilic substitution of the acetoxy group at the C-3 position of 7-ACA with 1-methyl-5-mercapto-1,2,3,4-tetrazole.

• Reaction:

  • Suspend 7-aminocephalosporanic acid (7-ACA) and 1-methyl-5-mercapto-1,2,3,4-tetrazole in a suitable organic solvent such as acetonitrile (B52724).

  • Add a catalyst, for example, boron trifluoride acetonitrile complex, to the suspension.

  • Heat the reaction mixture and stir for a specified duration until the reaction is complete, which can be monitored by techniques like High-Performance Liquid Chromatography (HPLC).

  • Cool the reaction mixture and adjust the pH to precipitate the 7-ATCA product.

  • The solid product is collected by filtration, washed, and dried.

Protection of 7-ATCA via Silylation

To prevent the acylation of the 7-amino group and the carboxylic acid from interfering with the desired reaction, these functional groups are protected. Silylation is a common method.

• Reaction:

  • Suspend the dried 7-ATCA in an anhydrous organic solvent like dichloromethane (B109758) or ethyl acetate (B1210297).

  • Add a silylating agent. A mixture of a silazane (e.g., hexamethyldisilazane, HMDS) and an alkyl halosilane (e.g., trimethylchlorosilane, TMCS) can be used.[3]

  • The reaction is typically carried out at an elevated temperature with stirring until the 7-ATCA dissolves and the silylation is complete, resulting in a clear solution of the silylated intermediate.

Acylation with D-(-)-O-formylmandeloyl chloride

The protected 7-amino group is acylated using an activated derivative of D-(-)-mandelic acid.

• Reaction:

  • Cool the solution of the silylated 7-ATCA to a low temperature (e.g., 0-5 °C).

  • Slowly add D-(-)-O-formylmandeloyl chloride to the reaction mixture while maintaining the low temperature.

  • After the addition is complete, allow the reaction to proceed with stirring. The progress of the acylation can be monitored by HPLC.

Hydrolysis (Deprotection)

The silyl (B83357) protecting groups are removed by the addition of water.

• Reaction:

  • Upon completion of the acylation, add cold deionized water to the reaction mixture to hydrolyze the silyl esters and any remaining acyl chloride.

  • After stirring, the aqueous and organic layers are separated. The organic layer containing the Cefamandole acid is washed, typically with a brine solution.

Purification and Isolation of Cefamandole

The final product is isolated and purified.

• Reaction:

  • The organic solution containing Cefamandole acid can be treated with activated carbon for decolorization.

  • The solvent is then removed under reduced pressure to yield crude Cefamandole acid as a solid or foam.

  • The crude product can be further purified by crystallization from a suitable solvent system.

  • For the preparation of a salt, such as sodium cefamandole, the purified acid is dissolved in a suitable solvent and treated with a sodium salt of an organic acid, like sodium acetate or sodium isooctanoate.[3][4] The resulting sodium salt of Cefamandole precipitates and is collected by filtration, washed, and dried.

Quantitative Data Summary

The following tables summarize the quantitative data for the key steps in the synthesis of Cefamandole, compiled from various sources.

Table 1: Synthesis of 7-ATCA from 7-ACA

Parameter	Value	Reference
Reactants	7-ACA, 1-methyl-5-mercapto-1,2,3,4-tetrazole	[5]
Catalyst	Boron trifluoride acetonitrile complex	[5]
Solvent	Acetonitrile	[5]
Temperature	28-32 °C	[5]
Reaction Time	3 hours	[5]
pH for Precipitation	2.4-2.6 (using 10% ammonia (B1221849) water)	[5]
Yield	High (specific percentage not stated)	[5]

Table 2: Silylation, Acylation, and Hydrolysis

Parameter	Step	Value	Reference
Starting Material	Silylation	7-ATCA	[3]
Silylating Agents	Silylation	Silazane and alkyl halosilane	[3]
Solvent	Silylation	Ethyl acetate or dichloromethane	[3][6]
Temperature	Silylation	Elevated, until clear solution	[6]
Acylating Agent	Acylation	D-(-)-O-formylmandeloyl chloride	[3]
Temperature	Acylation	Maintained at 25-30 °C after addition	[3]
Reaction Time	Acylation	1.5 - 2 hours	[3]
Deprotection	Hydrolysis	Addition of deionized water	[3]
Overall Yield	(Cefamandole Nafate)	~72% (from 7-ATCA)	[3]

Logical Relationships in Synthesis

The synthesis of Cefamandole requires careful control of reaction conditions and the use of protecting groups to achieve a high yield and purity of the final product. The logical flow of the process is crucial for success.

References

• 1. Cefamandole---a review of chemistry and microbiology - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. US5350845A - Process for preparing 7-substituted-amino-3-hydroxy-3-cephem-4-protected carboxy-sulfoxide esters - Google Patents [patents.google.com]
• 3. CN101108856A - Method for synthesizing antibiotic cefamandole nafate - Google Patents [patents.google.com]
• 4. US3928334A - Process for the production of cefamandole - Google Patents [patents.google.com]
• 5. Preparation process of cefamandole nafate - Eureka | Patsnap [eureka.patsnap.com]
• 6. CN112694488B - Synthesis method of L-type cefamandole nafate - Google Patents [patents.google.com]

The N-methylthiotetrazole Side Chain of Cefamandole: A Technical Guide to its Structure and Biological Activity

For Researchers, Scientists, and Drug Development Professionals

Introduction

Cefamandole (B1668816) is a second-generation cephalosporin (B10832234) antibiotic renowned for its broad spectrum of activity against various bacterial pathogens.[1][2] Its unique chemical architecture, particularly the presence of an N-methylthiotetrazole (NMTT) side chain at the 3-position of the cephem nucleus, imparts significant biological properties. This technical guide provides an in-depth exploration of the chemical structure, synthesis, and biological implications of Cefamandole's NMTT moiety, with a focus on its mechanism of action and associated clinical effects.

Chemical Structure of the N-methylthiotetrazole Side Chain

The chemical structure of Cefamandole features a 7-acylamino side chain and the distinct N-methylthiotetrazole (NMTT) group attached to the 3-position of the dihydrothiazine ring. The IUPAC name for Cefamandole is (6R,7R)-7-[[(2R)-2-hydroxy-2-phenylacetyl]amino]-3-[(1-methyltetrazol-5-yl)sulfanylmethyl]-8-oxo-5-thia-1-azabicyclo[4.2.0]oct-2-ene-2-carboxylic acid.[3]

Molecular Formula: C18H18N6O5S2[3]

Molecular Weight: 462.5 g/mol [3]

Structural Data

Biological Activity and Mechanism of Action

The primary antibacterial action of Cefamandole, like other β-lactam antibiotics, involves the inhibition of bacterial cell wall synthesis. It achieves this by binding to and inactivating penicillin-binding proteins (PBPs), which are essential enzymes for the cross-linking of peptidoglycan.[2]

The NMTT side chain, however, is not directly involved in the antibacterial mechanism but is responsible for significant clinical and pharmacological effects, most notably hypoprothrombinemia and a disulfiram-like reaction with alcohol.[1]

Inhibition of the Vitamin K Cycle

The most clinically significant effect of the NMTT side chain is its interference with the vitamin K cycle, leading to a deficiency of active vitamin K-dependent clotting factors and subsequent hypoprothrombinemia (a bleeding disorder). The NMTT moiety has been shown to inhibit the enzyme vitamin K epoxide reductase.[5] This enzyme is crucial for the regeneration of the active, reduced form of vitamin K (vitamin KH2), which is a necessary cofactor for the γ-glutamyl carboxylase enzyme that activates clotting factors II, VII, IX, and X.

Figure 1: Mechanism of Vitamin K Cycle Inhibition by the NMTT Side Chain

Quantitative Data

The antibacterial efficacy of Cefamandole is quantified by its Minimum Inhibitory Concentration (MIC) against various bacterial strains. The MIC is the lowest concentration of an antibiotic that prevents visible growth of a bacterium.

Microorganism	MIC Range (µg/mL)
Escherichia coli	0.12 - 400
Haemophilus influenzae	0.06 - >16
Staphylococcus aureus	0.1 - 12.5
Data sourced from Wikipedia and may represent a compilation from various studies.[1]

Experimental Protocols

General Synthesis of Cefamandole

The synthesis of Cefamandole typically starts from 7-aminocephalosporanic acid (7-ACA) or 7-amino-3-(1-methyl-1H-tetrazol-5-yl)-thiomethyl-3-cephem-4-carboxylic acid (7-ATCA). The general procedure involves the acylation of the 7-amino group with a derivative of mandelic acid. The following is a generalized workflow based on patent literature.

Figure 2: General Synthetic Workflow for Cefamandole

Note: Detailed experimental conditions, including specific reagents, solvents, temperatures, and reaction times, can be found in the relevant patent literature.

Determination of Minimum Inhibitory Concentration (MIC)

The MIC of Cefamandole against a specific bacterial strain can be determined using standard methods such as broth microdilution or agar (B569324) dilution.

Broth Microdilution Method (Generalized Protocol):

• Preparation of Cefamandole dilutions: A series of twofold dilutions of Cefamandole are prepared in a liquid growth medium (e.g., Mueller-Hinton broth) in a microtiter plate.

• Inoculum preparation: The test bacterium is grown to a specific turbidity, and the suspension is diluted to a standardized concentration (e.g., 5 x 105 colony-forming units (CFU)/mL).

• Inoculation: Each well of the microtiter plate containing the Cefamandole dilutions is inoculated with the standardized bacterial suspension.

• Incubation: The microtiter plate is incubated under appropriate conditions (e.g., 37°C for 18-24 hours).

• Reading of results: The MIC is determined as the lowest concentration of Cefamandole at which there is no visible growth of the bacterium.

Conclusion

The N-methylthiotetrazole side chain of Cefamandole is a critical determinant of its clinical profile. While not directly contributing to its antibacterial efficacy, its inhibition of the vitamin K cycle has significant implications for patient management, necessitating awareness of the potential for bleeding complications. Further research to elucidate the precise three-dimensional structure of Cefamandole through X-ray crystallography would provide valuable insights for the design of future cephalosporin antibiotics with improved safety profiles.

References

• 1. Cefamandole - Wikipedia [en.wikipedia.org]
• 2. go.drugbank.com [go.drugbank.com]
• 3. Cefamandole | C18H18N6O5S2 | CID 456255 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. Sodium cefamandole(30034-03-8) 13C NMR spectrum [chemicalbook.com]
• 5. Effect of N-methyl-thiotetrazole on vitamin K epoxide reductase - PubMed [pubmed.ncbi.nlm.nih.gov]

Cefamandole's Mechanism of Action on Penicillin-Binding Proteins: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Abstract

Cefamandole (B1668816), a second-generation cephalosporin (B10832234) antibiotic, exerts its bactericidal activity by targeting and inactivating penicillin-binding proteins (PBPs), enzymes crucial for the synthesis of the bacterial cell wall. This technical guide provides a comprehensive overview of the molecular mechanism of Cefamandole's action on PBPs, supported by quantitative binding data, detailed experimental protocols, and visual diagrams of the involved pathways and workflows. The information presented herein is intended to serve as a valuable resource for researchers and professionals involved in the study of antimicrobial resistance and the development of new therapeutic agents.

Introduction: The Role of Penicillin-Binding Proteins in Bacterial Cell Wall Synthesis

The structural integrity of the bacterial cell wall is primarily maintained by a complex polymer called peptidoglycan. The biosynthesis of peptidoglycan is a multi-step process, with the final and critical stage being the cross-linking of linear glycan chains. This transpeptidation reaction is catalyzed by a family of bacterial enzymes known as penicillin-binding proteins (PBPs)[1][2]. PBPs are membrane-associated enzymes that play essential roles in cell wall synthesis, cell division, and the maintenance of cell shape[1][3].

β-lactam antibiotics, including cephalosporins like Cefamandole, mimic the D-Ala-D-Ala substrate of the PBP transpeptidase domain. By binding to the active site of PBPs, these antibiotics form a stable, covalent acyl-enzyme intermediate, effectively inhibiting the enzyme's function[2]. This disruption of peptidoglycan synthesis leads to a weakened cell wall, rendering the bacterium susceptible to osmotic lysis and eventual cell death.

Cefamandole's Interaction with Penicillin-Binding Proteins

Cefamandole's antibacterial efficacy is directly correlated with its binding affinity to specific PBPs within a target bacterium. Different bacterial species possess distinct sets of PBPs, and the preferential binding of Cefamandole to essential PBPs dictates its spectrum of activity.

Quantitative Analysis of Cefamandole's PBP Binding Affinity

The binding affinity of Cefamandole to various PBPs is typically quantified by determining the 50% inhibitory concentration (IC50), which is the concentration of the antibiotic required to inhibit 50% of the PBP's activity. The following tables summarize the IC50 values of Cefamandole for the principal PBPs in Escherichia coli and provide qualitative data on its interaction with PBPs in Staphylococcus aureus.

Table 1: Binding Affinity (IC50, µg/mL) of Cefamandole for Escherichia coli PBPs

PBP Subtype	Function	Cefamandole IC50 (µg/mL)
PBP 1a	Transglycosylase & Transpeptidase	>100
PBP 1b	Transglycosylase & Transpeptidase	>100
PBP 2	Transpeptidase (Cell Shape Maintenance)	>100
PBP 3	Transpeptidase (Septum Formation)	0.15
PBP 4	Carboxypeptidase	1.0
PBP 5/6	Carboxypeptidase	10
Data compiled from foundational studies on cephalosporin-PBP interactions for illustrative purposes.[4]

Table 2: Qualitative Binding Affinity of Cefamandole for Staphylococcus aureus PBPs

PBP Subtype	Bacterial Strain/Condition	Cefamandole Binding Affinity
PBP 2a	Methicillin-Resistant S. aureus (MRSA)	≥40 times greater than methicillin[5]
PBP 2'	Methicillin-Resistant Coagulase-Negative Staphylococci	Low affinity[6]

Mechanism of Action: A Visual Representation

The interaction of Cefamandole with PBPs and the subsequent inhibition of cell wall synthesis can be visualized as a signaling pathway.

Caption: Cefamandole's mechanism of action on bacterial cell wall synthesis.

Experimental Protocols: Determining PBP Binding Affinity

The quantitative data presented in this guide is typically generated using a competitive PBP binding assay. This method measures the ability of an unlabeled antibiotic (Cefamandole) to compete with a labeled β-lactam (e.g., fluorescently tagged penicillin) for binding to PBPs.

Competitive PBP Binding Assay Protocol

Objective: To determine the IC50 values of Cefamandole for specific PBPs in a target bacterium.

Materials:

• Bacterial strain of interest (e.g., E. coli, S. aureus)

• Appropriate culture medium

• Phosphate-buffered saline (PBS), pH 7.4

• Cefamandole

• Fluorescently labeled β-lactam probe (e.g., Bocillin™ FL)

• Lysis buffer (e.g., PBS containing lysozyme (B549824) and DNase)

• Protease inhibitors

• Reagents and equipment for SDS-PAGE

• Fluorescence gel imager

Methodology:

• Preparation of Bacterial Membranes: a. Grow the bacterial strain to the mid-logarithmic phase of growth. b. Harvest the cells by centrifugation and wash the pellet with cold PBS. c. Resuspend the cells in lysis buffer supplemented with protease inhibitors. d. Lyse the cells using sonication or a French press. e. Remove intact cells and debris by low-speed centrifugation. f. Isolate the membrane fraction, which contains the PBPs, by ultracentrifugation. g. Resuspend the membrane pellet in a suitable buffer and determine the protein concentration.

• Competitive Binding Reaction: a. In a series of microtubes, incubate a fixed amount of the membrane preparation with serially diluted concentrations of Cefamandole for a defined period (e.g., 10-15 minutes) at a specific temperature (e.g., 37°C) to allow for the binding of Cefamandole to the PBPs. b. Add a fixed, saturating concentration of the fluorescent β-lactam probe to each tube. c. Incubate for an additional period (e.g., 10 minutes) to allow the fluorescent probe to bind to any unoccupied PBPs. d. Terminate the reaction by adding an excess of unlabeled, broad-spectrum penicillin and placing the samples on ice.

• Detection and Quantification: a. Separate the membrane proteins by SDS-PAGE. b. Visualize the fluorescently labeled PBPs in the gel using a fluorescence imager. c. Quantify the fluorescence intensity of each PBP band for each Cefamandole concentration.

• Data Analysis: a. The fluorescence intensity of the PBP bands will decrease as the concentration of Cefamandole increases. b. Plot the percentage of fluorescent probe binding (relative to a control with no Cefamandole) against the log of the Cefamandole concentration. c. Determine the IC50 value for each PBP by fitting the data to a dose-response curve.

Experimental Workflow Diagram

Caption: Workflow for the competitive PBP binding assay.

Resistance Mechanisms Involving Penicillin-Binding Proteins

Bacterial resistance to Cefamandole and other β-lactam antibiotics can arise through several mechanisms, with alterations in PBPs being a significant factor.

• Reduced Binding Affinity: Mutations in the genes encoding PBPs can lead to structural changes in the active site, reducing the binding affinity of Cefamandole. This is a common resistance mechanism in various bacteria[2].

• Acquisition of a Novel PBP: Some bacteria, notably MRSA, acquire a novel PBP, PBP2a (encoded by the mecA gene), which has a very low affinity for most β-lactam antibiotics, including Cefamandole. This allows the bacterium to continue cell wall synthesis even in the presence of the antibiotic[5].

• Overproduction of PBPs: An increase in the expression of certain PBPs can sometimes contribute to resistance by effectively titrating out the antibiotic.

Conclusion

Cefamandole's bactericidal action is a direct consequence of its ability to inhibit the essential functions of penicillin-binding proteins in bacterial cell wall synthesis. Understanding the specific binding affinities of Cefamandole for different PBPs in various pathogens is crucial for predicting its clinical efficacy and for the rational design of new β-lactam antibiotics that can overcome existing resistance mechanisms. The experimental protocols and data presented in this technical guide provide a foundational framework for researchers in the field of antimicrobial drug discovery and development.

References

• 1. Profiling of β-Lactam Selectivity for Penicillin-Binding Proteins in Escherichia coli Strain DC2 - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Development of New Drugs for an Old Target — The Penicillin Binding Proteins [mdpi.com]
• 3. Profiling of β-Lactam Selectivity for Penicillin-Binding Proteins in Streptococcus pneumoniae D39 - PMC [pmc.ncbi.nlm.nih.gov]
• 4. benchchem.com [benchchem.com]
• 5. The impact of penicillinase on cefamandole treatment and prophylaxis of experimental endocarditis due to methicillin-resistant Staphylococcus aureus - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. benchchem.com [benchchem.com]

Early discovery and development of Cefamandole as a cephalosporin

An In-depth Technical Guide on the Early Discovery and Development of Cefamandole (B1668816)

Introduction

Cefamandole, a second-generation cephalosporin (B10832234), marked a significant advancement in the therapeutic armamentarium against bacterial infections upon its introduction. Developed from the cephalosporin C nucleus, which was first isolated from the fungus Cephalosporium acremonium, Cefamandole exhibited an expanded spectrum of activity, particularly against Gram-negative bacteria, compared to its first-generation predecessors.[1][2] This guide provides a detailed technical overview of the early discovery, development, and preclinical evaluation of Cefamandole, tailored for researchers, scientists, and drug development professionals.

Chemical Synthesis

The synthesis of Cefamandole originates from 7-aminocephalosporanic acid (7-ACA), a core intermediate derived from cephalosporin C.[3] The process involves the acylation of 7-ACA with a specific side chain, D-(-)-mandelic acid, and the introduction of a 1-methyl-1H-tetrazol-5-ylthiomethyl group at the 3-position of the dihydrothiazine ring. For pharmaceutical use, Cefamandole is often formulated as its nafate ester, which is hydrolyzed in the body to release the active Cefamandole molecule.[3]

A biocatalytic approach for the synthesis of Cefamandole has also been explored as an alternative to purely chemical methods. This process utilizes an immobilized cephalosporin-acid synthetase for the acylation of either 7-ACA or an intermediate, 1-methyl-5-mercapto-1,2,3,4-tetrazolil-7-aminocephalosporanic acid (7-TMCA), with the methyl ester of mandelic acid.

Mechanism of Action

Like other β-lactam antibiotics, Cefamandole exerts its bactericidal effect by inhibiting the final transpeptidation step of peptidoglycan synthesis in bacterial cell walls.[4][5] Peptidoglycan provides structural integrity to the bacterial cell wall, and its disruption leads to cell lysis and death. Cefamandole achieves this by acylating penicillin-binding proteins (PBPs), enzymes crucial for cross-linking the peptidoglycan chains.[6] The affinity of Cefamandole for various PBPs in different bacterial species contributes to its spectrum of activity.

Figure 1. Mechanism of action of Cefamandole.

In Vitro Antimicrobial Activity

Cefamandole demonstrated a broad spectrum of activity against a variety of Gram-positive and Gram-negative bacteria in early in vitro studies.[7][8] It showed notable potency against many clinical isolates, including penicillin G-resistant Staphylococcus aureus and various species of Enterobacteriaceae.[7][9] However, it is generally inactive against Pseudomonas aeruginosa and enterococci.[5][7]

Minimal Inhibitory Concentrations (MICs)

The following table summarizes the MIC values of Cefamandole against a range of clinically relevant bacteria, as reported in early studies. The data is presented as the MIC required to inhibit 50% (MIC₅₀) and 90% (MIC₉₀) of the tested isolates.

Organism	No. of Strains	MIC₅₀ (µg/mL)	MIC₉₀ (µg/mL)	Reference(s)
Staphylococcus aureus	20	0.5	0.5	[7]
Streptococcus pyogenes	10	≤0.05	≤0.05	[7]
Streptococcus pneumoniae	10	0.1	0.2	[7]
Escherichia coli	50	1.0	4.0	[7]
Klebsiella pneumoniae	50	0.5	2.0	[7]
Proteus mirabilis	25	1.0	2.0	[7]
Enterobacter aerogenes	25	1.0	>128	[7]
Haemophilus influenzae	25	0.5	1.0	[7]

Pharmacokinetics

Pharmacokinetic studies in healthy volunteers and patients revealed that Cefamandole is well-absorbed after parenteral administration.[10] It is approximately 65-75% bound to plasma proteins and is primarily excreted unchanged in the urine.[11]

Parameter	Value	Reference(s)
Half-life (Intravenous)	32 minutes	[11]
Half-life (Intramuscular)	60 minutes	[11]
Protein Binding	65-75%	[11]
Urinary Excretion (unchanged)	>90% within 24 hours	[10]

Early Clinical Development

Clinical trials in the early phase of Cefamandole's development focused on its efficacy and safety in treating a variety of infections, particularly those of the respiratory tract.

Respiratory Tract Infections

In a study involving 121 patients with severe purulent respiratory infections, a daily dose of 4g of Cefamandole resulted in an 86% clinical success rate. Another comparative trial against cefazolin (B47455) for respiratory tract infections showed a clinical cure rate of 69.2% for Cefamandole compared to 62.2% for cefazolin.

Experimental Protocols

Synthesis of Cefamandole from 7-ACA (Illustrative)

Figure 2. Simplified chemical synthesis workflow for Cefamandole.

A detailed, reproducible laboratory-scale synthesis protocol is beyond the scope of this guide. However, the general procedure involves the reaction of 7-ACA with 1-methyl-5-mercaptotetrazole to form the 3-position substituted intermediate. This is followed by the acylation of the 7-amino group with an activated derivative of D-(-)-mandelic acid. Purification is typically achieved through crystallization.

In Vitro Susceptibility Testing: Broth Microdilution Method

The determination of Minimum Inhibitory Concentrations (MICs) is a fundamental in vitro test to quantify the antimicrobial activity of a compound. The broth microdilution method is a standard procedure.

Figure 3. Experimental workflow for MIC determination by broth microdilution.

Methodology:

• Preparation of Cefamandole Dilutions: A stock solution of Cefamandole is prepared in a suitable solvent and then serially diluted in Mueller-Hinton broth in a 96-well microtiter plate to achieve a range of concentrations.

• Inoculum Preparation: A standardized suspension of the test bacterium, equivalent to a 0.5 McFarland turbidity standard, is prepared in sterile saline or broth. This suspension is then further diluted to achieve a final inoculum concentration of approximately 5 x 10⁵ colony-forming units (CFU)/mL in each well.

• Inoculation and Incubation: The wells of the microtiter plate containing the Cefamandole dilutions are inoculated with the bacterial suspension. The plate is then incubated at 35-37°C for 16-20 hours.

• MIC Determination: The MIC is recorded as the lowest concentration of Cefamandole that completely inhibits visible growth of the organism.

Pharmacokinetic Study in Humans (Illustrative Protocol)

Pharmacokinetic parameters are determined by measuring the concentration of the drug in biological fluids over time after administration.

Methodology:

• Subject Enrollment and Dosing: Healthy volunteers or patients are administered a single intravenous or intramuscular dose of Cefamandole.

• Sample Collection: Blood samples are collected at predetermined time points (e.g., 0, 0.25, 0.5, 1, 2, 4, 6, 8, 12, and 24 hours) post-dosing. Urine is typically collected over a 24-hour period.

• Sample Processing: Blood samples are centrifuged to separate plasma, which is then stored frozen until analysis. Urine samples are also stored frozen.

• Drug Concentration Analysis: The concentration of Cefamandole in plasma and urine samples is determined using a validated analytical method, such as high-performance liquid chromatography (HPLC).

• Pharmacokinetic Analysis: The resulting concentration-time data is used to calculate key pharmacokinetic parameters, including half-life, volume of distribution, clearance, and area under the curve (AUC).

Conclusion

The early discovery and development of Cefamandole represented a significant step forward in the evolution of cephalosporin antibiotics. Its enhanced activity against Gram-negative pathogens, coupled with a favorable pharmacokinetic profile, established it as a valuable therapeutic agent for a range of bacterial infections. The foundational in vitro and in vivo studies, along with the initial clinical trials, provided a robust understanding of its properties and paved the way for its clinical use. The methodologies and data from this early period continue to be relevant for the ongoing research and development of new antimicrobial agents.

References

• 1. Cefamandole: antimicrobial activity in vitro of a new cephalosporin - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. d-nb.info [d-nb.info]
• 3. In vitro comparison of cefoxitin, cefamandole, cephalexin, and cephalothin - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. A comparative study of the activity of cefamandole and other cephalosporins and analysis of the beta-lactamase stability and synergy of cefamandole with aminoglycosides - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Cefamandole in the treatment of purulent respiratory infections. Studies of 3 and 4 g daily in 121 patients - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. [Double-blind comparison of cefamandole and cefazolin in the therapy of respiratory tract infections (author's transl)] - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. ibg.kit.edu [ibg.kit.edu]
• 8. Comparison of Escherichia coli susceptibility to cephalothin, cefazolin, ceforanide, and cefamandole - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. Comparative susceptibility of Haemophilus species to cefaclor, cefamandole, and five other cephalosporins and ampicillin, chloramphenicol, and tetracycline - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. Cefamandole---a review of chemistry and microbiology - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. Comparison of cefonicid and cefamandole for the treatment of community-acquired infections of the lower respiratory tract - PubMed [pubmed.ncbi.nlm.nih.gov]

The Pharmacokinetics and Absorption of Cefamandole Nafate: A Technical Guide

Introduction

Cefamandole (B1668816) nafate is a parenterally administered second-generation cephalosporin (B10832234) antibiotic.[1] It functions as a prodrug, meaning it is an inactive compound that is converted into its active form, cefamandole, within the body.[2][3] This conversion is a critical step for its therapeutic efficacy in treating a variety of bacterial infections, including those of the respiratory tract, urinary tract, skin and soft tissues, bones and joints, and in cases of septicemia.[1][4] Cefamandole nafate is administered either intravenously or intramuscularly.[5]

Absorption and Hydrolysis of Cefamandole Nafate

Being a prodrug, the absorption of cefamandole nafate is intrinsically linked to its hydrolysis into the active cefamandole.[3] Cefamandole nafate is the O-formyl ester of cefamandole.[6] This ester linkage is rapidly cleaved by plasma esterases in vivo to yield the active cefamandole molecule.[2] The hydrolysis of cefamandole nafate is rapid, with the parent compound disappearing quickly from the plasma after administration.[6]

Figure 1: Hydrolysis of Cefamandole Nafate to Cefamandole.

Pharmacokinetic Parameters

The pharmacokinetic profile of cefamandole has been characterized in several studies. The following tables summarize key quantitative data.

Table 1: Pharmacokinetics of Cefamandole Following Cefamandole Nafate Administration in Adults

Parameter	Intramuscular (IM) Administration	Intravenous (IV) Administration	Reference(s)
Dose	500 mg	1 g	1 g
Peak Serum Concentration (Cmax)	13 µg/mL	20-25 µg/mL	68-147 µg/mL (infusion) 139 µg/mL (at 10 min)
Time to Peak (Tmax)	0.5 - 2 hours	0.5 hours	Not Applicable (infusion)
Serum Half-life (t1/2)	1 - 1.5 hours (60 minutes)	0.45 - 1.2 hours (32 minutes)	[7][8]
Protein Binding	~70%	~70%	[4][7]
Apparent Volume of Distribution (Vd)	12.4 - 17.9 L/1.73 m²	12.4 - 17.9 L/1.73 m²	[7]
Serum and Renal Clearance	210 - 300 µL/min per 1.73 m²	210 - 300 µL/min per 1.73 m²	[7]

Table 2: Pharmacokinetics of Cefamandole Nafate Hydrolysis

Subject	Half-life (t1/2) of Cefamandole Nafate	Reference(s)
Humans	6 - 9 minutes	[6]
Dogs	4 - 6 minutes	[6]

Table 3: Urinary Excretion of Cefamandole

Time Post-Administration	Percentage of Dose Excreted	Reference(s)
First 2 hours	60%	[7]
First 6 hours	84 - 90%	[9]
Within 8 hours	65 - 85%	[4]
Within 6 hours (IM)	>43%	[10]

Experimental Protocols

The pharmacokinetic data presented were derived from clinical studies involving human subjects. The general methodologies are outlined below.

Subject Population and Drug Administration

Studies have been conducted in healthy adult volunteers as well as patients with varying degrees of renal function.[6][10][11][12] Cefamandole nafate was administered either as a deep intramuscular injection or as an intravenous bolus or infusion.[5][13] Dosages typically ranged from 500 mg to 2 g.[4]

Sample Collection and Analysis

To determine the pharmacokinetic profile, serial blood samples were collected at specified time intervals following drug administration.[14] Urine was also collected over various periods to quantify renal excretion.[14] The concentration of cefamandole in these biological fluids was predominantly determined using high-performance liquid chromatography (HPLC).[15][16]

Experimental Workflow for Pharmacokinetic Analysis

Figure 2: A typical experimental workflow for pharmacokinetic studies of Cefamandole.

Analytical Method: High-Performance Liquid Chromatography (HPLC)

A common analytical method involves HPLC for the quantification of cefamandole in serum, urine, and other biological fluids.[15][16] A typical protocol for serum analysis includes deproteinization of the sample with acetonitrile, followed by extraction with dichloromethane.[16][17] For urine samples, appropriate dilution is often sufficient before injection into a reversed-phase column.[16][17] The mobile phase is typically a methanol/aqueous solution with additives to control pH and improve separation.[16][17] This method is valued for its selectivity, reproducibility, and sensitivity.[15][16]

Mechanism of Action of Cefamandole

Once Cefamandole nafate is hydrolyzed to its active form, cefamandole, it exerts its bactericidal effect by inhibiting the synthesis of the bacterial cell wall.[3][8] Cefamandole binds to and inactivates penicillin-binding proteins (PBPs) located on the inner membrane of the bacterial cell wall.[2][18] The inactivation of these PBPs interferes with the cross-linkage of peptidoglycan chains, which are essential for the strength and rigidity of the bacterial cell wall.[2] This disruption leads to the weakening of the cell wall and subsequent cell lysis.[2][18]

Signaling Pathway for Cefamandole's Mechanism of Action

Figure 3: Mechanism of action of the active drug, Cefamandole.

Conclusion

Cefamandole nafate is an effective prodrug that is rapidly and efficiently converted to its active form, cefamandole, in the body. Its pharmacokinetic profile is characterized by rapid achievement of peak serum concentrations after both intramuscular and intravenous administration, a relatively short half-life, and extensive renal excretion. The well-established analytical methods, such as HPLC, allow for accurate determination of its pharmacokinetic parameters, which is crucial for optimizing dosing regimens in clinical practice. The mechanism of action, involving the inhibition of bacterial cell wall synthesis, provides a potent bactericidal effect against a broad spectrum of susceptible pathogens.

References

• 1. m.youtube.com [m.youtube.com]
• 2. Cefamandole Nafate | C19H17N6NaO6S2 | CID 23665731 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. What is the mechanism of Cefamandole Nafate? [synapse.patsnap.com]
• 4. assets.hpra.ie [assets.hpra.ie]
• 5. What is Cefamandole Nafate used for? [synapse.patsnap.com]
• 6. Hydrolysis of cefamandole nafate to cefamandole in vivo - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Comparison of the pharmacokinetics of cefamandole and other cephalosporin compounds - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. go.drugbank.com [go.drugbank.com]
• 9. [Pharmacokinetics and clinical studies of a new cephalosporin: cefamandole nafate] - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. In vitro activity and pharmacokinetics in patients of cefamandole, a new cephalsoporin antibiotic - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. journals.asm.org [journals.asm.org]
• 12. journals.asm.org [journals.asm.org]
• 13. assets.hpra.ie [assets.hpra.ie]
• 14. The pharmacokinetics and tissue penetration of ceftazidime and cefamandole in healthy volunteers - PubMed [pubmed.ncbi.nlm.nih.gov]
• 15. academic.oup.com [academic.oup.com]
• 16. Liquid-chromatographic assay of cefamandole in serum, urine, and dialysis fluid - PubMed [pubmed.ncbi.nlm.nih.gov]
• 17. researchgate.net [researchgate.net]
• 18. selleckchem.com [selleckchem.com]

The Antibacterial Spectrum of Second-Generation Cephalosporins: A Technical Guide to Cefamandole

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of the antibacterial spectrum of second-generation cephalosporins, with a primary focus on Cefamandole. This document details the mechanism of action, quantitative antibacterial efficacy, and the experimental protocols used to determine the activity of these crucial antibiotics.

Introduction to Second-Generation Cephalosporins and Cefamandole

Second-generation cephalosporins represent a class of beta-lactam antibiotics with a broader spectrum of activity compared to their first-generation predecessors.[1] These antibiotics are characterized by enhanced activity against Gram-negative bacteria while retaining significant efficacy against Gram-positive organisms.[2] Cefamandole, a prominent member of this class, has been utilized for the treatment of various bacterial infections, including those of the lower respiratory tract, urinary tract, skin and skin structures, and bones and joints.[3]

The bactericidal action of Cefamandole and other cephalosporins stems from their ability to inhibit the synthesis of the bacterial cell wall.[4] This is achieved through the covalent binding to and inactivation of essential enzymes known as penicillin-binding proteins (PBPs), which are crucial for the final steps of peptidoglycan synthesis.[5][6]

Mechanism of Action: Inhibition of Peptidoglycan Synthesis

The structural integrity of the bacterial cell wall is primarily maintained by a complex polymer called peptidoglycan. The synthesis of peptidoglycan is a multi-step process that is a critical target for beta-lactam antibiotics.

dot

Caption: Mechanism of action of Cefamandole.

The process begins in the cytoplasm with the synthesis of peptidoglycan precursors, UDP-N-acetylglucosamine (UDP-NAG) and UDP-N-acetylmuramic acid (UDP-NAM), which is further modified to a pentapeptide. These precursors are then transported across the cell membrane by a lipid carrier, bactoprenol. In the periplasmic space, PBPs, which possess transglycosylase and transpeptidase activity, catalyze the polymerization of the glycan chains and the cross-linking of the peptide side chains, respectively. This cross-linking provides the peptidoglycan mesh with its structural rigidity. Cefamandole, by binding to the active site of the transpeptidases within the PBPs, prevents this crucial cross-linking step, leading to a weakened cell wall and ultimately, cell lysis.[7][8]

Antibacterial Spectrum of Cefamandole and Other Second-Generation Cephalosporins

The in vitro activity of Cefamandole and other second-generation cephalosporins is summarized in the following tables, presenting Minimum Inhibitory Concentration (MIC) data for a range of clinically significant bacteria. The MIC is the lowest concentration of an antibiotic that inhibits the visible growth of a microorganism after overnight incubation. MIC50 and MIC90 values represent the MIC required to inhibit the growth of 50% and 90% of the tested isolates, respectively.

Gram-Positive Aerobes

Organism	Antibiotic	No. of Isolates	MIC50 (µg/mL)	MIC90 (µg/mL)	MIC Range (µg/mL)
Staphylococcus aureus (Methicillin-susceptible)	Cefamandole	540	-	-	A concentration of 0.39 µg/ml inhibited 95% of isolates[9]
Cefamandole	-	-	-	0.1 - 12.5[10]
Cefuroxime	-	0.5	1	0.12 - >128
Cefoxitin	-	2	4	0.25 - >128
Staphylococcus epidermidis	Cefamandole	-	0.5	2	0.12 - 128
Cefuroxime	-	1	4	0.12 - >128
Cefoxitin	-	2	8	0.25 - >128
Streptococcus pneumoniae	Cefamandole	-	0.06	0.12	≤0.03 - 0.5
Cefuroxime	-	0.06	0.12	≤0.03 - 2
Cefoxitin	-	0.5	1	0.06 - 4
Streptococcus pyogenes	Cefamandole	-	≤0.03	0.06	≤0.03 - 0.12
Cefuroxime	-	≤0.03	0.06	≤0.03 - 0.12
Cefoxitin	-	≤0.03	0.06	≤0.03 - 0.25

Gram-Negative Aerobes

Organism	Antibiotic	No. of Isolates	MIC50 (µg/mL)	MIC90 (µg/mL)	MIC Range (µg/mL)
Escherichia coli	Cefamandole	540	-	-	A concentration of 6.25 µg/ml inhibited over 90% of isolates[9]
Cefamandole	-	-	-	0.12 - 400[10]
Cefuroxime	-	4	8	0.25 - >128
Cefoxitin	-	4	8	0.5 - >128
Klebsiella pneumoniae	Cefamandole	540	-	-	A concentration of 6.25 µg/ml inhibited 69% of isolates[9]
Cefamandole	-	1	4	0.25 - 128
Cefuroxime	-	2	8	0.25 - >128
Cefoxitin	-	4	16	0.5 - >128
Proteus mirabilis	Cefamandole	540	-	-	A concentration of 6.25 µg/ml inhibited over 90% of isolates[9]
Cefamandole	-	1	4	0.25 - 32
Cefuroxime	-	2	8	0.25 - 64
Cefoxitin	-	8	16	1 - >128
Haemophilus influenzae (β-lactamase negative)	Cefamandole	101	0.5	1	0.06 - 4
Cefuroxime	101	0.25	0.5	0.03 - 2
Cefoxitin	101	1	2	0.12 - 8
Haemophilus influenzae (β-lactamase positive)	Cefamandole	74	2	4	0.25 - 16
Cefuroxime	74	0.5	1	0.12 - 4
Cefoxitin	74	1	2	0.25 - 8

Experimental Protocols for Antimicrobial Susceptibility Testing

The determination of the antibacterial spectrum and the MIC values of cephalosporins is performed using standardized methods. The two most common methods are Broth Microdilution and Kirby-Bauer Disk Diffusion.

Broth Microdilution Method for MIC Determination

This method involves preparing two-fold serial dilutions of the antibiotic in a liquid growth medium in a 96-well microtiter plate. Each well is then inoculated with a standardized suspension of the test bacterium.

dot

Caption: Broth microdilution experimental workflow.

Detailed Protocol:

• Preparation of Antibiotic Stock Solution: A stock solution of Cefamandole is prepared in a suitable solvent at a known concentration.

• Preparation of Microtiter Plates: Using sterile broth (e.g., Mueller-Hinton Broth), serial two-fold dilutions of the Cefamandole stock solution are prepared directly in the wells of a 96-well microtiter plate. A growth control well (no antibiotic) and a sterility control well (no bacteria) are also included.

• Inoculum Preparation: A suspension of the test bacterium is prepared in sterile saline or broth and its turbidity is adjusted to match a 0.5 McFarland standard, which corresponds to approximately 1.5 x 10⁸ CFU/mL. This suspension is then diluted to achieve a final inoculum concentration of approximately 5 x 10⁵ CFU/mL in each well.

• Inoculation: Each well (except the sterility control) is inoculated with the standardized bacterial suspension.

• Incubation: The microtiter plate is incubated at 35-37°C for 16-20 hours in ambient air.

• Reading of Results: After incubation, the plates are visually inspected for bacterial growth (turbidity). The MIC is recorded as the lowest concentration of the antibiotic at which there is no visible growth.

Kirby-Bauer Disk Diffusion Method

This method involves placing paper disks impregnated with a specific concentration of an antibiotic onto an agar (B569324) plate that has been uniformly inoculated with a test bacterium. The antibiotic diffuses from the disk into the agar, creating a concentration gradient.

dot

Caption: Kirby-Bauer disk diffusion experimental workflow.

Detailed Protocol:

• Inoculum Preparation: A standardized bacterial suspension is prepared as described for the broth microdilution method (0.5 McFarland turbidity).

• Inoculation of Agar Plate: A sterile cotton swab is dipped into the standardized inoculum and used to evenly streak the entire surface of a Mueller-Hinton agar plate to obtain confluent growth.

• Application of Antibiotic Disks: Paper disks containing a defined amount of Cefamandole are aseptically placed on the surface of the inoculated agar plate.

• Incubation: The plate is incubated at 35-37°C for 16-20 hours.

• Measurement and Interpretation: After incubation, the diameter of the zone of growth inhibition around each disk is measured in millimeters. The results are interpreted as "Susceptible," "Intermediate," or "Resistant" by comparing the zone diameters to established interpretive criteria from organizations such as the Clinical and Laboratory Standards Institute (CLSI).

Conclusion

Second-generation cephalosporins, exemplified by Cefamandole, are valuable therapeutic agents with a broad spectrum of antibacterial activity. Their efficacy against a range of Gram-positive and Gram-negative bacteria is attributed to the targeted inhibition of bacterial cell wall synthesis. The quantitative data and detailed experimental protocols presented in this guide provide a comprehensive resource for researchers and drug development professionals working in the field of antimicrobial chemotherapy. A thorough understanding of the antibacterial spectrum and the methodologies used for its determination is essential for the effective use of these antibiotics and the development of new antimicrobial agents.

References

• 1. High Incidence of Cefoxitin and Clindamycin Resistance among Anaerobes in Taiwan - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. Cefotetan: a review of the microbiologic properties and antimicrobial spectrum - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. journals.asm.org [journals.asm.org]
• 5. [Mechanisms of action of beta-lactam antibiotics and mechanisms of non-enzymatic resistance] - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Beta-Lactam Antibiotics: Mechanism of Action, Resistance • Microbe Online [microbeonline.com]
• 7. β-Lactam antibiotic - Wikipedia [en.wikipedia.org]
• 8. researchgate.net [researchgate.net]
• 9. In Vitro Studies of Cefamandole - PMC [pmc.ncbi.nlm.nih.gov]
• 10. researchgate.net [researchgate.net]

In vitro activity of Cefamandole against Gram-positive and Gram-negative bacteria

An in-depth analysis of the antimicrobial efficacy of Cefamandole (B1668816) against a spectrum of Gram-positive and Gram-negative bacteria, detailing quantitative susceptibility data and standardized experimental protocols.

Introduction

Cefamandole is a second-generation cephalosporin (B10832234) antibiotic with a broad spectrum of in vitro activity against numerous clinically significant Gram-positive and Gram-negative bacteria.[1][2] Its mechanism of action involves the inhibition of bacterial cell wall synthesis by binding to essential penicillin-binding proteins (PBPs), ultimately leading to bacterial cell lysis. This technical guide provides a comprehensive overview of the in vitro activity of Cefamandole, presenting quantitative susceptibility data, detailed experimental methodologies, and a visual representation of the susceptibility testing workflow. This information is intended to support researchers, scientists, and drug development professionals in their evaluation of this antimicrobial agent.

Data Presentation: In Vitro Susceptibility of Cefamandole

The following tables summarize the in vitro activity of Cefamandole against a range of Gram-positive and Gram-negative bacteria, expressed as Minimum Inhibitory Concentration (MIC) values. The data, compiled from various studies, includes MIC50 (the concentration that inhibits 50% of isolates), MIC90 (the concentration that inhibits 90% of isolates), and the overall MIC range.

Gram-Positive Bacteria

Organism	No. of Isolates	MIC Range (µg/mL)	MIC50 (µg/mL)	MIC90 (µg/mL)
Staphylococcus aureus (Methicillin-Susceptible)	98	0.12 - 2	0.5	1
Staphylococcus aureus (Methicillin-Resistant)	30	0.5 - >128	8	64
Streptococcus pneumoniae	49	≤0.06 - 1.6	0.1	0.2
Enterococcus faecalis	-	>25	-	-

Note: Data for Enterococcus faecalis indicates a general resistance to Cefamandole.[3]

Gram-Negative Bacteria

Organism	No. of Isolates	MIC Range (µg/mL)	MIC50 (µg/mL)	MIC90 (µg/mL)
Escherichia coli	100	0.25 - >128	2	8
Klebsiella pneumoniae	100	0.25 - >128	1	16
Proteus mirabilis	100	0.12 - 32	0.5	4
Haemophilus influenzae (Ampicillin-Susceptible)	101	0.03 - 2	0.2	0.2
Haemophilus influenzae (β-lactamase positive)	74	0.12 - >32	2	5.0
Bacteroides fragilis group	-	2 - >256	16	>128

Experimental Protocols

The determination of in vitro susceptibility of bacteria to Cefamandole is performed using standardized methods, primarily broth microdilution and disk diffusion, as outlined by the Clinical and Laboratory Standards Institute (CLSI).

Broth Microdilution Method

This method determines the Minimum Inhibitory Concentration (MIC) of an antimicrobial agent in a liquid medium.

1. Preparation of Antimicrobial Solutions:

• A stock solution of Cefamandole is prepared at a high concentration in a suitable solvent.

• Serial two-fold dilutions of the stock solution are made in cation-adjusted Mueller-Hinton broth (CAMHB) to achieve a range of concentrations.

2. Inoculum Preparation:

• A standardized inoculum of the test organism is prepared by suspending colonies from a fresh agar (B569324) plate in sterile saline or broth.

• The turbidity of the suspension is adjusted to match a 0.5 McFarland standard, which corresponds to approximately 1-2 x 10⁸ CFU/mL.

• The standardized suspension is then diluted to achieve a final inoculum concentration of approximately 5 x 10⁵ CFU/mL in the test wells.

3. Inoculation and Incubation:

• The prepared antimicrobial dilutions are dispensed into the wells of a microtiter plate.

• Each well is inoculated with the standardized bacterial suspension.

• Control wells, including a growth control (no antibiotic) and a sterility control (no bacteria), are included.

• The microtiter plates are incubated at 35°C ± 2°C for 16-20 hours in ambient air.

4. Interpretation of Results:

• The MIC is read as the lowest concentration of Cefamandole that completely inhibits visible growth of the organism.

Disk Diffusion Method (Kirby-Bauer Test)

This method assesses the susceptibility of a bacterial isolate to an antimicrobial agent based on the size of the zone of growth inhibition around a disk impregnated with the agent.

1. Inoculum Preparation:

• A standardized inoculum is prepared as described for the broth microdilution method.

2. Inoculation of Agar Plate:

• A sterile cotton swab is dipped into the standardized inoculum suspension, and excess fluid is removed by pressing the swab against the inside of the tube.

• The swab is then used to streak the entire surface of a Mueller-Hinton agar plate evenly in three directions to ensure confluent growth.

3. Application of Antimicrobial Disks:

• Disks impregnated with a standard concentration of Cefamandole (typically 30 µg) are dispensed onto the surface of the inoculated agar plate.

• The disks are pressed gently to ensure complete contact with the agar.

4. Incubation:

• The plates are incubated in an inverted position at 35°C ± 2°C for 16-20 hours in ambient air.

5. Interpretation of Results:

• After incubation, the diameter of the zone of complete growth inhibition around each disk is measured in millimeters.

• The zone diameter is interpreted as "Susceptible," "Intermediate," or "Resistant" by comparing it to the established zone diameter breakpoints for Cefamandole as defined by CLSI.[4]

Mandatory Visualization

The following diagrams illustrate key conceptual frameworks and workflows relevant to the in vitro testing of Cefamandole.

Caption: Workflow for Antimicrobial Susceptibility Testing.

Caption: Mechanism of Action of Cefamandole.

References

• 1. Cefamandole: antimicrobial activity in vitro of a new cephalosporin - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Antibacterial activity of cefamandole in vitro - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Cefamandole, a cephalosporin antibiotic with an unusually wide spectrum of activity - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. asm.org [asm.org]

Protocols & Analytical Methods

Application Notes and Protocols for In Vitro Susceptibility Testing of Cefamandole using Broth Microdilution

For Researchers, Scientists, and Drug Development Professionals

Introduction

Cefamandole is a second-generation cephalosporin (B10832234) antibiotic with a broad spectrum of activity against many Gram-positive and Gram-negative bacteria.[1] Accurate determination of its in vitro efficacy against clinically relevant bacterial isolates is crucial for both patient management and drug development. The broth microdilution method is a standardized technique for determining the Minimum Inhibitory Concentration (MIC) of an antimicrobial agent, which is the lowest concentration that inhibits the visible growth of a microorganism.[2] This document provides a detailed protocol for performing in vitro susceptibility testing of Cefamandole using the broth microdilution method, in accordance with guidelines from the Clinical and Laboratory Standards Institute (CLSI).

Principle of the Method

The broth microdilution method involves the serial two-fold dilution of Cefamandole in a liquid growth medium in a 96-well microtiter plate. Each well is then inoculated with a standardized suspension of the test microorganism. Following incubation, the plates are visually inspected for bacterial growth. The MIC is recorded as the lowest concentration of Cefamandole that shows no visible growth.

Materials and Reagents

• Cefamandole sodium salt or Cefamandole nafate

• Cation-adjusted Mueller-Hinton Broth (CAMHB)

• Sterile 96-well microtiter plates with lids

• Sterile reservoirs

• Multichannel pipettes (e.g., 8- or 12-channel) and sterile tips

• Sterile single-channel pipettes and sterile tips

• Inoculating loops or sterile swabs

• 0.5 McFarland turbidity standard

• Sterile saline or phosphate-buffered saline (PBS)

• Vortex mixer

• Spectrophotometer (optional)

• Incubator (35°C ± 2°C)

• Bacterial isolates for testing

• Quality control (QC) strains (e.g., Escherichia coli ATCC® 25922™, Staphylococcus aureus ATCC® 29213™, Pseudomonas aeruginosa ATCC® 27853™)

Experimental Protocols

Preparation of Cefamandole Stock Solution

Cefamandole sodium salt is soluble in water, and Cefamandole nafate is freely soluble in aqueous solutions.

• Calculate the required amount of Cefamandole powder: Use the following formula to determine the weight of Cefamandole powder needed to prepare a stock solution of a specific concentration: Weight (mg) = (Volume (mL) x Concentration (µg/mL)) / Potency (µg/mg)

  • The potency is provided by the manufacturer on the certificate of analysis.

• Dissolution:

  • Aseptically weigh the calculated amount of Cefamandole powder.

  • Dissolve the powder in a small amount of sterile distilled water.

  • Once dissolved, bring the solution to the final desired volume with sterile distilled water. A common stock solution concentration is 1280 µg/mL.

• Sterilization and Storage:

  • The Cefamandole stock solution should be sterilized by membrane filtration using a 0.22 µm filter.

  • Aliquot the sterile stock solution into sterile cryovials.

  • Store the aliquots at -20°C or below until use. Avoid repeated freeze-thaw cycles.

Inoculum Preparation

• From a fresh (18-24 hour) culture on a non-selective agar (B569324) plate, select 3-5 well-isolated colonies of the test organism using a sterile inoculating loop or swab.

• Transfer the colonies to a tube containing 3-5 mL of sterile saline or PBS.

• Vortex the tube to create a smooth suspension.

• Adjust the turbidity of the bacterial suspension to match the 0.5 McFarland standard. This can be done by visual comparison against a white background with contrasting black lines or by using a spectrophotometer to measure the absorbance at 625 nm. A 0.5 McFarland standard is equivalent to approximately 1-2 x 10⁸ CFU/mL.

• Within 15 minutes of preparation, dilute the adjusted inoculum in CAMHB to achieve a final concentration of approximately 5 x 10⁵ CFU/mL in each well of the microtiter plate. This is typically a 1:100 dilution of the 0.5 McFarland suspension.

Broth Microdilution Procedure

• Plate Preparation:

  • Dispense 50 µL of CAMHB into each well of a 96-well microtiter plate.

  • Add an additional 50 µL of the Cefamandole stock solution (e.g., 1280 µg/mL) to the first column of wells. This will result in a total volume of 100 µL and the highest desired Cefamandole concentration.

• Serial Dilution:

  • Using a multichannel pipette, perform a two-fold serial dilution by transferring 50 µL from the first column to the second, mixing well, and continuing this process across the plate to the tenth column.

  • After mixing the tenth column, discard 50 µL to ensure all wells have a final volume of 50 µL before inoculation.

  • Column 11 will serve as the growth control (no antibiotic), and column 12 will be the sterility control (no bacteria).

• Inoculation:

  • Add 50 µL of the diluted bacterial inoculum (prepared in step 2) to each well from column 1 to 11. Do not inoculate the sterility control wells in column 12.

  • The final volume in each well will be 100 µL, and the final bacterial concentration will be approximately 5 x 10⁵ CFU/mL.

• Incubation:

  • Cover the microtiter plate with a lid to prevent evaporation.

  • Incubate the plate at 35°C ± 2°C for 16-20 hours in ambient air.

Reading and Interpreting Results

• Place the microtiter plate on a dark, non-reflective surface to read the results.

• The MIC is the lowest concentration of Cefamandole at which there is no visible growth of the organism. A small, faint button of cells at the bottom of the well should be disregarded.

• The growth control well (column 11) should show distinct turbidity, and the sterility control well (column 12) should remain clear. If the sterility control is turbid, the test is invalid.

Data Presentation

Table 1: Cefamandole Dilution Series in a 96-Well Plate

Well Column	Cefamandole Concentration (µg/mL) - Example Range
1	64
2	32
3	16
4	8
5	4
6	2
7	1
8	0.5
9	0.25
10	0.125
11	0 (Growth Control)
12	0 (Sterility Control)

Note: The concentration range should be selected based on the expected MICs of the organisms being tested and the relevant interpretive breakpoints.

Quality Control

Quality control is essential to ensure the accuracy and reproducibility of the susceptibility testing results. This is achieved by testing standard QC strains with known MIC ranges.

Table 2: Recommended Quality Control Strains and Expected MIC Ranges for Cefamandole

Quality Control Strain	CLSI Recommended MIC Range (µg/mL)
Escherichia coli ATCC® 25922™	Note: Specific QC ranges for Cefamandole are not available in recent CLSI M100 documents. Laboratories should establish their own internal QC ranges based on historical data or by following CLSI M23 guidelines.
Staphylococcus aureus ATCC® 29213™	Note: Specific QC ranges for Cefamandole are not available in recent CLSI M100 documents. Laboratories should establish their own internal QC ranges based on historical data or by following CLSI M23 guidelines.
Pseudomonas aeruginosa ATCC® 27853™	Cefamandole is generally not active against P. aeruginosa.[1]

Important Note on Quality Control: If the MIC value for a QC strain falls outside the acceptable range, the test results for the clinical isolates are considered invalid, and the entire procedure should be repeated.

Interpretation of Results

The interpretation of MIC values as Susceptible (S), Intermediate (I), or Resistant (R) is based on clinical breakpoints established by regulatory bodies like the CLSI. It is important to note that Cefamandole breakpoints may not be present in the most recent CLSI M100 documents. Researchers should consult the latest CLSI publications or historical versions for guidance. For certain organisms, specific interpretive rules apply. For example, for E. coli, Klebsiella pneumoniae, and Proteus mirabilis isolates that are positive for Extended-Spectrum β-Lactamase (ESBL) production, Cefamandole should be reported as resistant.[3]

Mandatory Visualizations

Caption: Experimental workflow for Cefamandole broth microdilution.

References

• 1. darvashco.com [darvashco.com]
• 2. downloads.regulations.gov [downloads.regulations.gov]
• 3. goums.ac.ir [goums.ac.ir]

Application Notes and Protocols for Cefamandole Susceptibility Testing using Agar Diffusion Assay

For Researchers, Scientists, and Drug Development Professionals

Introduction

Cefamandole is a second-generation cephalosporin (B10832234) antibiotic effective against a range of Gram-positive and Gram-negative bacteria. The agar (B569324) diffusion assay, commonly known as the Kirby-Bauer test, is a standardized method used to determine the susceptibility of bacterial isolates to antimicrobial agents. This document provides a detailed protocol for performing an agar diffusion assay to evaluate the susceptibility of bacteria to Cefamandole. The procedure is based on established methodologies from organizations such as the Clinical and Laboratory Standards Institute (CLSI).

It is important to note that while Cefamandole has been used clinically, recent CLSI documents indicate that breakpoints for drugs with limited availability, including Cefamandole, have not been recently evaluated[1]. Therefore, researchers should consult the most current local or international guidelines for the most up-to-date interpretive criteria.

Principle of the Method

The agar diffusion test involves the inoculation of a standardized bacterial suspension onto the surface of a Mueller-Hinton agar plate. A paper disc impregnated with a specific concentration of Cefamandole (typically 30 µg) is then placed on the agar surface. During incubation, the antibiotic diffuses from the disc into the agar, creating a concentration gradient. If the bacteria are susceptible to Cefamandole, a clear zone of growth inhibition will form around the disc. The diameter of this zone is measured and compared to standardized interpretive criteria to classify the organism as susceptible, intermediate, or resistant.

Materials and Reagents

• Cefamandole 30 µg antibiotic discs

• Mueller-Hinton Agar (MHA) plates

• Tryptic Soy Broth or Mueller-Hinton Broth

• Sterile saline solution (0.85% NaCl)

• 0.5 McFarland turbidity standard

• Sterile cotton swabs

• Bacterial cultures for testing

• Quality control (QC) strains: Escherichia coli ATCC 25922 and Staphylococcus aureus ATCC 25923[2][3]

• Incubator (35 ± 2°C)

• Calipers or a ruler for measuring zone diameters

• Vortex mixer

Experimental Protocol

Preparation of Mueller-Hinton Agar Plates

• Prepare Mueller-Hinton agar according to the manufacturer's instructions.

• Sterilize the medium by autoclaving.

• Pour the molten agar into sterile Petri dishes to a uniform depth of 4 mm.

• Allow the agar to solidify at room temperature on a level surface.

• If not used immediately, store the plates at 2-8°C in a sealed container. Plates should be brought to room temperature before use.[4]

Inoculum Preparation

• From a pure, 18-24 hour culture, select 3-5 well-isolated colonies of the test organism using a sterile inoculating loop or needle.[5][6]

• Transfer the colonies into a tube containing 4-5 mL of a suitable broth medium, such as Tryptic Soy Broth or Mueller-Hinton Broth.[5]

• Incubate the broth culture at 35°C for 2-6 hours until it achieves or exceeds the turbidity of the 0.5 McFarland standard.[5]

• Adjust the turbidity of the bacterial suspension to match the 0.5 McFarland standard by adding sterile saline or more bacteria as needed. This can be done visually by comparing the suspension to the standard against a white background with contrasting black lines. A photometric device can also be used for standardization.[4][7] A 0.5 McFarland standard corresponds to a bacterial density of approximately 1.5 x 10⁸ CFU/mL.[7]

Inoculation of the Agar Plate

• Within 15 minutes of standardizing the inoculum, dip a sterile cotton swab into the adjusted bacterial suspension.[5]

• Rotate the swab several times and press it firmly against the inside wall of the tube above the fluid level to remove excess inoculum.[8]

• Streak the swab evenly over the entire surface of the Mueller-Hinton agar plate to ensure a confluent lawn of growth. This is typically achieved by streaking in three directions, rotating the plate approximately 60 degrees between each streaking.[4][8]

• Allow the plate to dry for 3-5 minutes, but no more than 15 minutes, before applying the antibiotic discs.[5]

Application of Cefamandole Discs

• Using sterile forceps or a disc dispenser, aseptically place a Cefamandole 30 µg disc onto the surface of the inoculated agar plate.

• Gently press the disc down to ensure complete contact with the agar surface.

• Once a disc is in contact with the agar, it should not be moved as diffusion of the antibiotic begins almost immediately.[4][5]

• If testing multiple antibiotics on the same plate, ensure the discs are spaced far enough apart to prevent overlapping of the inhibition zones.

Incubation

• Invert the plates and place them in an incubator set at 35 ± 2°C within 15 minutes of disc application.[4]

• Incubate for 16-18 hours for non-fastidious organisms.

Measurement and Interpretation of Results

• After incubation, measure the diameter of the zone of complete growth inhibition around each disc to the nearest millimeter using calipers or a ruler.

• Interpret the results by comparing the measured zone diameters to the established interpretive criteria.

Data Presentation

Table 1: Interpretive Criteria for Cefamandole (30 µg) Zone Diameters

Organism Group	Susceptible (S)	Intermediate (I)	Resistant (R)
Enterobacteriaceae	≥ 18 mm	15-17 mm	≤ 14 mm
Staphylococcus spp.	≥ 18 mm	15-17 mm	≤ 14 mm

Note: These values are based on historical data and should be confirmed with current CLSI or EUCAST guidelines.

Table 2: Quality Control Zone Diameter Ranges for Cefamandole (30 µg)

Quality Control Strain	ATCC Number	Expected Zone Diameter Range
Escherichia coli	25922	26-32 mm
Staphylococcus aureus	25923	26-34 mm

Note: These ranges are based on historical data. Laboratories should establish their own quality control ranges based on current standards.

Experimental Workflow Diagram

Caption: Workflow for Cefamandole Agar Diffusion Susceptibility Testing.

Quality Control

Quality control is essential to ensure the accuracy and reproducibility of the susceptibility testing results.

• QC Strains: Concurrently test the quality control strains E. coli ATCC 25922 and S. aureus ATCC 25923 with each batch of susceptibility tests.

• Zone Diameter Verification: The zone of inhibition for the QC strains must fall within the established acceptable ranges (see Table 2).

• Corrective Actions: If the QC results are out of range, the test results for the clinical isolates are considered invalid. The entire procedure should be reviewed for potential errors in materials, inoculum preparation, or incubation conditions, and the testing should be repeated.

Preparation of Cefamandole Discs (if not commercially available)

For research purposes, if commercial discs are unavailable, they can be prepared in the laboratory.

• Stock Solution Preparation: Accurately weigh a known amount of Cefamandole powder and dissolve it in a suitable sterile solvent (e.g., sterile distilled water) to create a stock solution of a specific concentration.[9][10]

• Working Solution: Dilute the stock solution to a working concentration that will deliver 30 µg of Cefamandole per disc. A 6 mm paper disc can absorb approximately 10 µL of solution.[9][10]

• Disc Impregnation: Aseptically place sterile blank paper discs (6 mm diameter) in a sterile Petri dish. Using a calibrated micropipette, apply the precise volume of the Cefamandole working solution to each disc to achieve a final concentration of 30 µ g/disc .[10]

• Drying and Storage: Allow the impregnated discs to dry completely in a sterile environment, such as a biological safety cabinet or an incubator at 37°C for a short period.[10] Store the dried discs in a sealed container with a desiccant at -20°C or below until use.

Limitations of the Method

• The agar diffusion method is not suitable for slow-growing or fastidious organisms that do not grow well on Mueller-Hinton agar.

• Results can be influenced by several factors, including the depth of the agar, inoculum density, incubation temperature, and the potency of the antibiotic discs. Strict adherence to the standardized protocol is crucial for accurate results.

• This method provides a qualitative result (susceptible, intermediate, or resistant) and does not yield a minimum inhibitory concentration (MIC) value.

Conclusion

The agar diffusion assay is a reliable and widely used method for determining the susceptibility of bacterial isolates to Cefamandole. Adherence to a standardized protocol, including the use of appropriate quality control measures, is critical for obtaining accurate and reproducible results that can guide research and drug development efforts. Researchers should always refer to the latest guidelines from regulatory bodies like CLSI and EUCAST for the most current interpretive criteria and quality control ranges.

References

• 1. clsi.org [clsi.org]
• 2. Complete Genome Sequence of the Quality Control Strain Staphylococcus aureus subsp. aureus ATCC 25923 - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Complete Genome Sequence of the Quality Control Strain Staphylococcus aureus subsp. aureus ATCC 25923 - PMC [pmc.ncbi.nlm.nih.gov]
• 4. hardydiagnostics.com [hardydiagnostics.com]
• 5. hardydiagnostics.com [hardydiagnostics.com]
• 6. Disk Diffusion Susceptibility Testing (Kirby-Bauer Method) [addl.purdue.edu]
• 7. Antibiotic susceptibility testing procedure step by step. The disk diffusion test (Kirby-Bauer test). [microbiologyinpictures.com]
• 8. asm.org [asm.org]
• 9. allresearchjournal.com [allresearchjournal.com]
• 10. uomustansiriyah.edu.iq [uomustansiriyah.edu.iq]

Cell culture studies on the bactericidal effects of Cefamandole

Application Notes and Protocols for Researchers, Scientists, and Drug Development Professionals

Introduction

Cefamandole (B1668816) is a second-generation cephalosporin (B10832234) antibiotic with a broad spectrum of bactericidal activity against a variety of Gram-positive and Gram-negative bacteria.[1][2][3] Its mechanism of action involves the inhibition of bacterial cell wall synthesis, a critical pathway for bacterial survival, leading to cell lysis and death.[4][5] These application notes provide a comprehensive overview of the in vitro bactericidal effects of Cefamandole, including quantitative data on its efficacy, detailed experimental protocols for its evaluation, and a visual representation of its mechanism of action.

Data Presentation

The bactericidal activity of Cefamandole has been quantified using two key parameters: the Minimum Inhibitory Concentration (MIC) and the Minimum Bactericidal Concentration (MBC). The MIC is the lowest concentration of an antibiotic that prevents the visible growth of a bacterium, while the MBC is the lowest concentration that results in a 99.9% reduction in the initial bacterial inoculum.

Table 1: Minimum Inhibitory Concentration (MIC) of Cefamandole against Various Bacterial Strains

Bacterial Species	Strain	MIC (µg/mL)	Reference
Staphylococcus aureus	Penicillin G-resistant	0.39 (95% of isolates)	[2]
Staphylococcus aureus	Clinical Isolates	0.78 - 3.13	[6]
Streptococcus pyogenes	Clinical Isolates	Approx. MIC of Gram-positive cocci	[1][7]
Streptococcus pneumoniae	Clinical Isolates	Approx. MIC of Gram-positive cocci	[8]
Escherichia coli	Clinical Isolates	inhibited by low concentrations	[1][7]
Escherichia coli	Clinical Isolates	0.78 - >100	[6]
Klebsiella pneumoniae	Clinical Isolates	inhibited by low concentrations	[1][7]
Klebsiella pneumoniae	Clinical Isolates	1.56 - >100	[6]
Proteus mirabilis	Clinical Isolates	inhibited by low concentrations	[1][7]
Haemophilus influenzae	Clinical Isolates	Very susceptible	[1][7]
Enterobacter spp.	Clinical Isolates	88% inhibited by 25	[2]
Proteus spp. (indole-positive)	Clinical Isolates	All strains inhibited by 6.3	[2]
Bacteroides fragilis	Clinical Isolates	Median MIC of 32	[8]

Table 2: Minimum Bactericidal Concentration (MBC) of Cefamandole against Various Bacterial Strains

Bacterial Species	Strain	MBC (µg/mL)	Reference
Gram-positive cocci	Clinical Isolates	Approximated the MICs	[1][3][7]
Escherichia coli	Phagocytosed	Dose-dependent decrease (32-90%) up to 16x MBC	[9]
Staphylococcus aureus	Extracellular	99% killing after 3 hours at 4x MBC	[9]

Mechanism of Action

Cefamandole, like other β-lactam antibiotics, exerts its bactericidal effect by targeting the synthesis of the bacterial cell wall. Specifically, it inhibits the transpeptidase enzymes, also known as penicillin-binding proteins (PBPs), which are essential for the cross-linking of peptidoglycan chains.[4][5] This disruption of the cell wall integrity leads to osmotic instability and ultimately, cell lysis.

Caption: Mechanism of Cefamandole Action.

Experimental Protocols

The following are detailed protocols for key experiments used to evaluate the bactericidal effects of Cefamandole.

Protocol 1: Determination of Minimum Inhibitory Concentration (MIC) by Broth Microdilution

This protocol outlines the determination of the MIC of Cefamandole against a bacterial strain using the broth microdilution method.

Materials:

• Cefamandole reference powder

• Sterile 96-well microtiter plates

• Mueller-Hinton Broth (MHB) or other appropriate bacterial growth medium

• Bacterial culture in logarithmic growth phase

• Sterile saline or phosphate-buffered saline (PBS)

• Spectrophotometer

• Incubator

Procedure:

• Preparation of Cefamandole Stock Solution: Prepare a stock solution of Cefamandole at a high concentration (e.g., 1024 µg/mL) in a suitable solvent (e.g., sterile distilled water or DMSO).

• Serial Dilution:

  • Add 100 µL of sterile MHB to wells 2 through 12 of a 96-well plate.

  • Add 200 µL of the Cefamandole stock solution to well 1.

  • Perform a two-fold serial dilution by transferring 100 µL from well 1 to well 2, mixing well, and then transferring 100 µL from well 2 to well 3, and so on, up to well 10. Discard 100 µL from well 10.

  • Well 11 will serve as a growth control (no antibiotic).

  • Well 12 will serve as a sterility control (no bacteria).

• Inoculum Preparation:

  • Culture the test bacterium overnight in MHB.

  • Dilute the overnight culture in fresh MHB to achieve a turbidity equivalent to a 0.5 McFarland standard (approximately 1.5 x 10⁸ CFU/mL).

  • Further dilute this suspension 1:100 in MHB to obtain a final inoculum density of approximately 1.5 x 10⁶ CFU/mL.

• Inoculation: Add 100 µL of the final bacterial inoculum to wells 1 through 11. The final volume in each well will be 200 µL, and the final bacterial concentration will be approximately 7.5 x 10⁵ CFU/mL.

• Incubation: Cover the plate and incubate at 37°C for 18-24 hours.

• Reading the MIC: The MIC is the lowest concentration of Cefamandole at which there is no visible growth (turbidity) of the bacteria.

Caption: MIC Determination Workflow.

Protocol 2: Time-Kill Assay

This assay evaluates the rate at which Cefamandole kills a bacterial population over time.

Materials:

• Cefamandole

• Bacterial culture in logarithmic growth phase

• MHB or other appropriate broth

• Sterile test tubes or flasks

• Shaking incubator

• Sterile saline or PBS for dilutions

• Agar (B569324) plates for colony counting

• Timer

Procedure:

• Inoculum Preparation: Prepare a bacterial suspension in the logarithmic phase of growth, adjusted to a starting concentration of approximately 5 x 10⁵ to 1 x 10⁶ CFU/mL in fresh MHB.

• Experimental Setup:

  • Prepare several tubes or flasks, each containing the standardized bacterial inoculum.

  • Add Cefamandole at various concentrations (e.g., 1x, 2x, 4x, and 8x the predetermined MIC).

  • Include a growth control tube without any antibiotic.

• Incubation and Sampling:

  • Incubate all tubes in a shaking incubator at 37°C.

  • At specified time points (e.g., 0, 2, 4, 6, 8, and 24 hours), withdraw an aliquot from each tube.

• Viable Cell Counting:

  • Perform serial dilutions of the collected aliquots in sterile saline or PBS.

  • Plate a known volume of each dilution onto agar plates.

  • Incubate the plates at 37°C for 18-24 hours.

• Data Analysis:

  • Count the number of colonies on the plates to determine the CFU/mL at each time point for each Cefamandole concentration and the control.

  • Plot the log₁₀ CFU/mL against time for each concentration to generate time-kill curves. A bactericidal effect is typically defined as a ≥3-log₁₀ (99.9%) reduction in CFU/mL from the initial inoculum.

Caption: Time-Kill Assay Workflow.

Protocol 3: Mammalian Cell Cytotoxicity Assay (MTT Assay)

Materials:

• Mammalian cell line (e.g., HeLa, HepG2)

• Complete cell culture medium (e.g., DMEM with 10% FBS)

• Cefamandole

• Sterile 96-well cell culture plates

• MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution

• Solubilization solution (e.g., DMSO or acidified isopropanol)

• Microplate reader

Procedure:

• Cell Seeding: Seed mammalian cells into a 96-well plate at a density of 5,000-10,000 cells per well in 100 µL of complete culture medium. Incubate for 24 hours to allow for cell attachment.

• Compound Treatment:

  • Prepare serial dilutions of Cefamandole in complete culture medium.

  • Remove the old medium from the cells and add 100 µL of the Cefamandole dilutions to the respective wells.

  • Include untreated cells as a negative control and a vehicle control if a solvent is used for Cefamandole.

• Incubation: Incubate the plate for a desired exposure time (e.g., 24, 48, or 72 hours) at 37°C in a 5% CO₂ humidified atmosphere.

• MTT Assay:

  • Add 10-20 µL of MTT solution (5 mg/mL in PBS) to each well and incubate for 2-4 hours at 37°C.

  • Remove the medium containing MTT and add 100-150 µL of the solubilization solution to each well to dissolve the formazan (B1609692) crystals.

• Data Analysis:

  • Measure the absorbance at a wavelength of 570 nm using a microplate reader.

  • Calculate the percentage of cell viability relative to the untreated control.

  • Plot the percentage of cell viability against the Cefamandole concentration to determine the IC50 value (the concentration that inhibits 50% of cell viability).

Caption: Cytotoxicity (MTT) Assay Workflow.

Conclusion

Cefamandole demonstrates significant in vitro bactericidal activity against a wide range of clinically relevant bacteria. The provided data and protocols serve as a valuable resource for researchers and drug development professionals in the evaluation and application of this important cephalosporin antibiotic. Further investigation into its cytotoxicity against various mammalian cell lines is recommended to fully characterize its safety profile for therapeutic use.

References

• 1. Antibacterial activity of cefamandole in vitro - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. In Vitro Activity and Pharmacokinetics in Patients of Cefamandole, a New Cephalosporin Antibiotic - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Cefamandole: Antimicrobial Activity In Vitro of a New Cephalosporin - PMC [pmc.ncbi.nlm.nih.gov]
• 4. journals.asm.org [journals.asm.org]
• 5. Cefamandole | Johns Hopkins ABX Guide [hopkinsguides.com]
• 6. [Laboratory and clinical studies on cefamandole (author's transl)] - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Cefamandole: antimicrobial activity in vitro of a new cephalosporin - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Activity of Cefamandole and Other Cephalosporins Against Aerobic and Anaerobic Bacteria - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Intracellular activity of cefamandole and aztreonam against phagocytosed Escherichia coli and Staphylococcus aureus - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Notes and Protocols for LC-MS/MS Identification of Cefamandole and its Metabolites in Biological Samples

For Researchers, Scientists, and Drug Development Professionals

Introduction

Cefamandole (B1668816) is a second-generation cephalosporin (B10832234) antibiotic effective against a broad spectrum of bacteria. It is administered parenterally as the prodrug, Cefamandole nafate, which is rapidly hydrolyzed in the body to its active form, Cefamandole.[1][2][3][4] Understanding the metabolic fate of Cefamandole is crucial for pharmacokinetic and pharmacodynamic (PK/PD) studies in drug development. This document provides detailed application notes and protocols for the identification and quantification of Cefamandole and its primary metabolic products in biological samples using Liquid Chromatography with tandem Mass Spectrometry (LC-MS/MS).

Studies have shown that Cefamandole is largely resistant to further metabolic degradation and is primarily excreted unchanged in the urine.[5][6] However, the initial hydrolysis of the prodrug is a critical metabolic step. Additionally, the degradation of Cefamandole can lead to the release of N-methylthiotetrazole (NMTT), a moiety associated with certain adverse effects.[7] Therefore, LC-MS/MS methods should be optimized to differentiate and quantify Cefamandole nafate, Cefamandole, and potentially NMTT.

Metabolic Pathway of Cefamandole

The primary metabolic pathway of Cefamandole involves a single, rapid hydrolysis step.

Metabolic Pathway of Cefamandole Nafate.

Experimental Protocols

Sample Preparation

The choice of sample preparation method depends on the biological matrix. The goal is to remove proteins and other interfering substances while maximizing the recovery of the analytes.

a) For Plasma/Serum Samples: Protein Precipitation

This is a common and effective method for removing proteins from plasma or serum.[8]

• To 100 µL of plasma or serum, add 300 µL of cold acetonitrile (B52724) containing an appropriate internal standard (e.g., a stable isotope-labeled Cefamandole or another cephalosporin not co-administered).

• Vortex the mixture for 1 minute to ensure thorough mixing and protein precipitation.

• Centrifuge the samples at 10,000 x g for 10 minutes at 4°C.

• Carefully transfer the supernatant to a new tube.

• Evaporate the supernatant to dryness under a gentle stream of nitrogen at 30-40°C.

• Reconstitute the residue in 100 µL of the mobile phase starting condition (e.g., 95:5 Water:Acetonitrile with 0.1% formic acid).

• Vortex briefly and transfer to an autosampler vial for LC-MS/MS analysis.

b) For Urine Samples: Dilute and Shoot

Urine samples generally have lower protein content and can often be analyzed with minimal preparation.

• Thaw frozen urine samples and centrifuge at 5,000 x g for 10 minutes to pellet any particulate matter.

• Dilute the supernatant 1:10 (or as appropriate based on expected concentrations) with the mobile phase starting condition containing the internal standard.

• Vortex the diluted sample.

• Transfer to an autosampler vial for LC-MS/MS analysis.

LC-MS/MS Method

This method is designed for the simultaneous quantification of Cefamandole nafate and Cefamandole.

a) Liquid Chromatography (LC) Conditions

• Column: A reversed-phase C18 column (e.g., 2.1 x 100 mm, 1.8 µm particle size) is suitable.

• Mobile Phase A: 0.1% Formic Acid in Water

• Mobile Phase B: 0.1% Formic Acid in Acetonitrile

• Flow Rate: 0.3 mL/min

• Gradient:

  • 0-1 min: 5% B

  • 1-5 min: 5% to 95% B

  • 5-7 min: 95% B

  • 7-7.1 min: 95% to 5% B

  • 7.1-10 min: 5% B

• Injection Volume: 5 µL

• Column Temperature: 40°C

b) Mass Spectrometry (MS/MS) Conditions

• Ionization Mode: Electrospray Ionization (ESI), Positive

• Multiple Reaction Monitoring (MRM) Transitions: The specific mass transitions for the precursor and product ions of each analyte and the internal standard need to be optimized by direct infusion. The following are suggested starting points:

Analyte	Precursor Ion (m/z)	Product Ion (m/z)	Collision Energy (eV)
Cefamandole Nafate	491.1	463.1	15
Cefamandole	463.1	335.1	20
NMTT	131.1	86.1	12
Internal Standard	-	-	-

Note: These values should be optimized for the specific instrument being used.

Experimental Workflow

LC-MS/MS Workflow for Cefamandole Analysis.

Data Presentation

Quantitative data should be summarized in a clear and concise manner. Below is a template for presenting such data.

Table 1: Quantitative Analysis of Cefamandole and its Prodrug in Human Plasma (Example Data)

Analyte	Calibration Range (ng/mL)	LLOQ (ng/mL)	Accuracy (%)	Precision (%RSD)
Cefamandole Nafate	1 - 1000	1	95 - 105	< 10
Cefamandole	1 - 1000	1	92 - 108	< 8

Table 2: Pharmacokinetic Parameters of Cefamandole after a Single Intravenous Dose of Cefamandole Nafate (Example Data)

Parameter	Cefamandole Nafate	Cefamandole
Cmax (µg/mL)	5.2	75.8
Tmax (hr)	0.1	0.5
AUC (µg*hr/mL)	2.1	150.3
Half-life (hr)	0.15	1.2

Conclusion

The provided LC-MS/MS method offers a sensitive and selective approach for the simultaneous quantification of Cefamandole nafate and its active form, Cefamandole, in biological matrices. The primary metabolic event is the rapid hydrolysis of the prodrug, with the active Cefamandole being largely excreted unchanged. These protocols and application notes provide a robust framework for researchers in drug development to accurately assess the pharmacokinetics of Cefamandole.

References

• 1. Hydrolysis of cefamandole nafate to cefamandole in vivo - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. academic.oup.com [academic.oup.com]
• 3. What is the mechanism of Cefamandole Nafate? [synapse.patsnap.com]
• 4. youtube.com [youtube.com]
• 5. Metabolic Fate of [14C]Cefamandole, a Parenteral Cephalosporin Antibiotic, in Rats and Dogs - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Cefamandole: in vitro and clinical pharmacokinetics - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Cefamandole - Wikipedia [en.wikipedia.org]
• 8. Third-Generation Cephalosporins - StatPearls - NCBI Bookshelf [ncbi.nlm.nih.gov]

Technical Notes & Optimization

Cefamandole Stability and Degradation in Aqueous Solutions: A Technical Support Center

This technical support center provides researchers, scientists, and drug development professionals with comprehensive troubleshooting guides and frequently asked questions (FAQs) regarding the stability and degradation of cefamandole (B1668816) in aqueous solutions.

Frequently Asked Questions (FAQs)

Q1: What is the primary route of degradation for cefamandole in aqueous solutions?

A1: The primary route of degradation for cefamandole in aqueous solutions is the hydrolysis of the β-lactam ring, which is crucial for its antibacterial activity. This process is influenced by pH, temperature, and the presence of certain buffer components. Cefamandole nafate, a prodrug, also undergoes hydrolysis to the active cefamandole form.

Q2: What is the optimal pH for maintaining the stability of cefamandole in an aqueous solution?

A2: Cefamandole exhibits its greatest stability in aqueous solutions at a pH range of 3.5 to 5.

Q3: How does temperature affect the stability of reconstituted cefamandole solutions?

A3: The stability of cefamandole solutions is inversely related to temperature. At 24°C, reconstituted cefamandole solutions are stable for approximately five days, while at 5°C, they can remain stable for up to 44 days.[1] Frozen solutions at -20°C can be stable for at least 26 weeks.[2]

Q4: Can buffer components catalyze the degradation of cefamandole?

A4: Yes, components of phosphate (B84403) and acetate (B1210297) buffers have been shown to catalyze the degradation of cefamandole nafate. However, borate (B1201080) buffer components do not appear to have a catalytic effect.

Q5: What analytical method is most suitable for studying cefamandole stability?

A5: High-Performance Liquid Chromatography (HPLC) is the most suitable method for stability studies of cefamandole. It is a stability-indicating method that can effectively separate the parent drug from its degradation products, allowing for accurate quantification of the remaining active compound.[1]

Troubleshooting Guides

Issue	Possible Cause(s)	Recommended Solution(s)
Rapid loss of cefamandole potency in solution.	- Incorrect pH: The pH of the solution may be outside the optimal stability range (3.5-5).- High Temperature: The solution is being stored at an elevated temperature.- Catalytic Buffers: Use of phosphate or acetate buffers may be accelerating degradation.	- Adjust the pH of the solution to be within the 3.5-5 range.- Store the solution at refrigerated (5°C) or frozen (-20°C) temperatures to extend stability.[1][2]- If possible, use a non-catalytic buffer system like a borate buffer.
Precipitate or turbidity observed in thawed frozen solutions.	- Incomplete Freezing: If stored at -10°C, some solutions may not freeze completely, leading to turbidity upon thawing.- Incompatibility with Diluent: Certain diluents, like 5% Dextrose in Water (D5W), can cause a transient haze in thawed solutions.	- Ensure complete freezing by storing solutions at -20°C.[2]- If using D5W, be aware that a temporary haze may form and assess if it impacts your experimental requirements. Consider using 0.9% Sodium Chloride Injection as an alternative diluent.[2]
Inconsistent results in stability studies.	- Inaccurate Analytical Method: The analytical method may not be stability-indicating, leading to an overestimation of cefamandole concentration.- Variability in Storage Conditions: Fluctuations in temperature or light exposure can lead to inconsistent degradation rates.	- Develop and validate a stability-indicating HPLC method capable of separating cefamandole from all potential degradation products.- Ensure precise control and monitoring of storage conditions (temperature, humidity, and light) throughout the experiment.
Unexpected peaks in the chromatogram.	- Formation of Degradation Products: These are expected in a stability study.- Interaction with Excipients or Container: Components of the formulation or the storage container may interact with cefamandole.	- Identify and characterize the degradation products using techniques like mass spectrometry.- Conduct compatibility studies with all formulation components and the container closure system.

Quantitative Data Summary

Table 1: Stability of Reconstituted Cefamandole Nafate Solutions

Concentration	Diluent	Storage Temperature	Stability Period
2%	0.9% Sodium Chloride Injection	24°C	~5 days[1]
2%	5% Dextrose Injection	24°C	~5 days[1]
2%	0.9% Sodium Chloride Injection	5°C	~44 days[1]
2%	5% Dextrose Injection	5°C	~44 days[1]
Intravenous Dilutions	0.9% NaCl or 5% Dextrose	-20°C	26 weeks[2]
Intramuscular Dilutions	Water, 0.9% NaCl, or 5% Dextrose	-20°C	52 weeks[2]

Experimental Protocols

Protocol: Stability-Indicating HPLC Method for Cefamandole

This protocol outlines a general procedure for the development and validation of a stability-indicating HPLC method for cefamandole.

1. Instrumentation and Chromatographic Conditions:

• HPLC System: A system equipped with a pump, autosampler, column oven, and a UV detector.

• Column: A C18 reversed-phase column (e.g., 250 mm x 4.6 mm, 5 µm particle size).

• Mobile Phase: A mixture of a suitable buffer (e.g., ammonium (B1175870) acetate) and an organic solvent (e.g., acetonitrile). The exact ratio should be optimized for the best separation.

• Flow Rate: Typically 1.0 mL/min.

• Detection Wavelength: 270 nm.

• Column Temperature: 30°C.

2. Standard and Sample Preparation:

• Standard Solution: Prepare a stock solution of cefamandole reference standard in a suitable solvent (e.g., water or a mixture of water and acetonitrile) and dilute to a known concentration.

• Sample Solution: Reconstitute cefamandole nafate with the desired aqueous solution (e.g., buffered solution at a specific pH) to a known concentration.

3. Forced Degradation Studies:

• Acid Hydrolysis: Expose the cefamandole solution to an acidic medium (e.g., 0.1 N HCl) at an elevated temperature (e.g., 60°C).

• Base Hydrolysis: Expose the cefamandole solution to a basic medium (e.g., 0.1 N NaOH) at room temperature.

• Oxidative Degradation: Treat the cefamandole solution with an oxidizing agent (e.g., 3% H₂O₂).

• Thermal Degradation: Heat the cefamandole solution at a high temperature (e.g., 80°C).

• Photolytic Degradation: Expose the cefamandole solution to UV light.

4. Method Validation:

• Specificity: Analyze the forced degradation samples to ensure that the degradation product peaks are well-resolved from the parent cefamandole peak.

• Linearity: Establish a calibration curve with at least five concentrations of the cefamandole reference standard.

• Accuracy: Determine the recovery of a known amount of cefamandole spiked into a placebo mixture.

• Precision: Assess the repeatability (intra-day) and intermediate precision (inter-day) of the method.

• Robustness: Evaluate the effect of small, deliberate variations in chromatographic conditions (e.g., mobile phase composition, pH, flow rate, and temperature).

Visualizations

Experimental Workflow for Cefamandole Stability Study

Simplified Degradation Pathway of Cefamandole

References

• 1. researchgate.net [researchgate.net]
• 2. Stability of frozen solutions of cefamandole nafate - PubMed [pubmed.ncbi.nlm.nih.gov]

Technical Support Center: Cefamandole Resistance and Beta-Lactamase Production

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals investigating bacterial resistance to Cefamandole (B1668816) mediated by beta-lactamase production.

Frequently Asked Questions (FAQs)

Q1: What is the primary mechanism of bacterial resistance to Cefamandole?

The principal mechanism of bacterial resistance to Cefamandole is the production of beta-lactamase enzymes.[1][2][3] These enzymes hydrolyze the amide bond in the beta-lactam ring of Cefamandole, inactivating the antibiotic.[4][5] Resistance can emerge during therapy and may be associated with an increased production of beta-lactamase.[1] In some bacteria, such as Enterobacter species, Cefamandole resistance can be unstable and linked to inducible beta-lactamase activity.[1]

Q2: Are there other mechanisms of resistance to Cefamandole besides beta-lactamase production?

While beta-lactamase production is the most common mechanism, other factors can contribute to Cefamandole resistance. These can include alterations in the outer membrane proteins (porins), which may limit the antibiotic's entry into the bacterial cell, and modifications of penicillin-binding proteins (PBPs), the target of beta-lactam antibiotics.[2] However, it has been noted that for some bacteria, there is not always a direct correlation between the level of beta-lactamase production and the degree of susceptibility to Cefamandole, suggesting the involvement of other resistance mechanisms.[6]

Q3: What are the different classes of beta-lactamases, and which ones are relevant to Cefamandole resistance?

Beta-lactamases are broadly classified into four molecular classes: A, B, C, and D.[3][7]

• Class A (Serine-proteases): Includes extended-spectrum β-lactamases (ESBLs) which can confer resistance to third-generation cephalosporins.[8]

• Class B (Metallo-β-lactamases): Require zinc for their activity.[7]

• Class C (Cephalosporinases): These are particularly important for Cefamandole resistance. AmpC beta-lactamases, which are often inducible, can effectively hydrolyze cephalosporins like Cefamandole.[9][10]

• Class D (Oxacillinases): A group of serine-based β-lactamases.

The production of AmpC-type cephalosporinases is a significant factor in Cefamandole resistance, especially in bacteria like Enterobacter cloacae.[11][12]

Q4: Can Cefamandole be used in combination with a beta-lactamase inhibitor?

Combining beta-lactam antibiotics with beta-lactamase inhibitors is a common strategy to overcome resistance.[13] Inhibitors like clavulanic acid, sulbactam, and tazobactam (B1681243) are effective against many Class A beta-lactamases.[8] However, AmpC beta-lactamases (Class C) are typically resistant to inhibition by clavulanic acid.[9] The synergistic activity of Cefamandole with aminoglycosides like gentamicin (B1671437) and amikacin (B45834) has been demonstrated, but no correlation was found between Cefamandole hydrolysis by beta-lactamases and this synergistic effect.[14]

Troubleshooting Guides

Issue 1: Discrepancy between Disk Diffusion and Broth Dilution (MIC) Results for Cefamandole Susceptibility.

Question: My disk diffusion assay suggests an isolate is susceptible to Cefamandole, but the broth microdilution assay indicates resistance (high MIC). Why is this happening and which result should I trust?

Answer: This is a documented issue with Cefamandole susceptibility testing, particularly for certain bacterial species like Enterobacter.[1][15] Disk diffusion tests may fail to detect resistance that is apparent in broth dilution tests.[1][15]

Possible Causes:

• Inducible Beta-Lactamase Production: Some bacteria only produce significant amounts of beta-lactamase in the presence of an inducing agent (like a beta-lactam antibiotic). In the broth dilution method, the continuous exposure to Cefamandole can induce higher levels of enzyme production, leading to a higher MIC. The antibiotic concentration gradient in a disk diffusion test may not be sufficient to induce this level of resistance.[1]

• Inoculum Effect: A higher bacterial inoculum, as is often used in broth dilution methods, can lead to a higher concentration of beta-lactamase, resulting in apparent resistance.[16][17]

• High Mutation Rate: Some bacterial species, such as Enterobacter, have a high frequency of mutation to Cefamandole resistance.[17] The larger bacterial population in a broth dilution test increases the probability of selecting for these resistant mutants.[17]

Troubleshooting Steps & Recommendations:

• Trust the Broth Dilution (MIC) Result: For Cefamandole, the MIC value is generally considered a more reliable indicator of potential clinical efficacy than the zone of inhibition from a disk diffusion test.[15]

• Perform an Induction Test: To investigate inducible beta-lactamase activity, you can perform a disk approximation test. Place a Cefamandole disk near a disk containing a known inducer (e.g., cefoxitin). A flattening of the Cefamandole inhibition zone adjacent to the inducer disk suggests inducible AmpC beta-lactamase production.

• Standardize Inoculum: Ensure your inoculum preparation is consistent and adheres to established standards (e.g., 0.5 McFarland standard) for both methods to minimize variability.[18][19]

• Consider the Bacterial Species: Be aware that discrepancies are more common in certain species like Enterobacter and Serratia.[16][17]

Issue 2: Inconsistent or Unstable Cefamandole Resistance in Serial Cultures.

Question: I have an isolate that initially tested resistant to Cefamandole, but upon subculturing, it appears susceptible. What could be the reason for this?

Answer: Unstable resistance to Cefamandole has been observed, particularly in species like Enterobacter.[1]

Possible Causes:

• Plasmid Loss: If the beta-lactamase gene is located on a plasmid, it can be lost during subculturing in the absence of selective pressure (i.e., without the antibiotic present).

• Reversion of Mutation: The mutation leading to resistance might be unstable and revert to a susceptible phenotype in the absence of the antibiotic.

• Regulation of Gene Expression: The expression of the beta-lactamase gene may be down-regulated in the absence of an inducer.

Troubleshooting Steps & Recommendations:

• Minimize Subculturing without Selection: When propagating a resistant isolate, consider including a low concentration of Cefamandole in the culture medium to maintain selective pressure.

• Confirm Beta-Lactamase Production: Test both the resistant and the apparently susceptible subcultures for beta-lactamase activity using a direct method like the nitrocefin (B1678963) assay.[4] This will help determine if the loss of resistance is due to a loss of enzyme production.

• Genotypic Analysis: Use PCR to determine if the beta-lactamase gene is still present in the susceptible revertants.[20] This can help distinguish between gene loss and changes in gene expression.

Data Presentation

Table 1: Cefamandole MIC Values for Beta-Lactamase and Non-Beta-Lactamase Producing Haemophilus influenzae

Bacterial Strain	Beta-Lactamase Production	Cefamandole MIC Range (µg/mL)
H. influenzae (75 strains)	Non-producer	Not specified, but generally low
H. influenzae (25 strains)	Producer	2 to ≥128

Data synthesized from a study on the in vitro activity of Cefamandole against H. influenzae.[21]

Table 2: Interpretive Criteria for Cefamandole Disk Diffusion Susceptibility Tests

Zone Diameter (mm)	Interpretation	Corresponding MIC (µg/mL)
≥ 18	Susceptible	≤ 8
15 - 17	Intermediate	16
≤ 14	Resistant	≥ 32

Standard interpretive criteria for 30-µg Cefamandole disks.[22][23][24]

Experimental Protocols

1. Nitrocefin-Based Beta-Lactamase Activity Assay (Qualitative)

This protocol is for the rapid, qualitative detection of beta-lactamase activity using the chromogenic cephalosporin, nitrocefin.[4][19]

Materials:

• Nitrocefin disks or a solution of nitrocefin

• Sterile distilled water or phosphate-buffered saline (PBS)

• Bacterial colonies from an overnight culture plate

• Sterile loop or applicator stick

• Petri dish or microscope slide

Procedure:

• If using a nitrocefin disk, place it on a clean microscope slide or in a petri dish.

• Moisten the disk with one drop of sterile distilled water.

• Using a sterile loop, pick several well-isolated colonies of the test organism.

• Smear the colonies onto the surface of the moistened disk.

• Observe for a color change.

Interpretation:

• Positive: A rapid color change from yellow to red/pink indicates the presence of beta-lactamase activity due to the hydrolysis of the nitrocefin molecule.[4]

• Negative: No color change within the recommended observation period (typically up to 60 minutes) indicates the absence of significant beta-lactamase activity.[19]

2. Broth Microdilution for Minimum Inhibitory Concentration (MIC) Determination

This protocol outlines the general procedure for determining the MIC of Cefamandole.

Materials:

• 96-well microtiter plates

• Cefamandole stock solution

• Cation-adjusted Mueller-Hinton Broth (CAMHB)

• Bacterial suspension standardized to 0.5 McFarland

• Incubator (35°C ± 1°C)

Procedure:

• Prepare serial twofold dilutions of Cefamandole in CAMHB in the wells of a 96-well plate. The final volume in each well should be 50 µL.

• Prepare a bacterial inoculum by suspending colonies from an overnight culture in saline to match a 0.5 McFarland turbidity standard.

• Dilute the standardized bacterial suspension in CAMHB so that after inoculation, each well contains a final concentration of approximately 5 x 10^5 CFU/mL.

• Add 50 µL of the diluted bacterial suspension to each well of the microtiter plate, including a growth control well (no antibiotic).

• Incubate the plate at 35°C ± 1°C for 18-24 hours under aerobic conditions.[25]

• Read the MIC as the lowest concentration of Cefamandole that completely inhibits visible bacterial growth.[26]

3. PCR for Detection of Beta-Lactamase Genes

This is a generalized protocol for the detection of specific beta-lactamase genes. Primer sequences will vary depending on the target gene (e.g., AmpC, TEM, SHV).

Materials:

• Bacterial DNA extract

• Specific forward and reverse primers for the target beta-lactamase gene

• PCR master mix (containing Taq polymerase, dNTPs, buffer)

• Thermal cycler

• Agarose (B213101) gel electrophoresis equipment

• DNA ladder

Procedure:

• DNA Extraction: Extract genomic DNA from the bacterial isolate.

• PCR Amplification:

  • Set up the PCR reaction by combining the DNA template, forward and reverse primers, and PCR master mix.

  • Perform thermal cycling with an initial denaturation step, followed by 30-35 cycles of denaturation, annealing, and extension, and a final extension step.[20] Annealing temperatures will be primer-specific.

• Gel Electrophoresis:

  • Run the PCR products on an agarose gel alongside a DNA ladder.[20]

  • Visualize the DNA bands under UV light after staining with an intercalating dye (e.g., ethidium (B1194527) bromide).

Interpretation:

• The presence of a band of the expected size for the target beta-lactamase gene indicates that the isolate carries that gene. The identity of the PCR product can be confirmed by sequencing.[20]

Mandatory Visualizations

Caption: Mechanism of Cefamandole inactivation by beta-lactamase.

Caption: Troubleshooting workflow for discrepant Cefamandole results.

References

• 1. Resistance to cefamandole: a collaborative study of emerging clinical problems - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Genetic Basis of Molecular Mechanisms in β-lactam Resistant Gram-negative Bacteria - PMC [pmc.ncbi.nlm.nih.gov]
• 3. infectionsinsurgery.org [infectionsinsurgery.org]
• 4. microbiologyinfo.com [microbiologyinfo.com]
• 5. β-lactamase Activity Assay - Creative Biolabs [creative-biolabs.com]
• 6. Lack of correlation between beta-lactamase production and susceptibility to cefamandole or cefoxitin among spontaneous mutants of Enterobacteriaceae - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Assays for Β-Lactamase Activity and Inhibition | Springer Nature Experiments [experiments.springernature.com]
• 8. cdn.amegroups.cn [cdn.amegroups.cn]
• 9. Overview of b-Lactamases and Current Techniques for Detecting Beta-Lactamase Mediated Resistance [jscimedcentral.com]
• 10. Mechanisms of Antibiotic Resistance - PMC [pmc.ncbi.nlm.nih.gov]
• 11. Combinations of beta lactam antibiotics - PMC [pmc.ncbi.nlm.nih.gov]
• 12. academic.oup.com [academic.oup.com]
• 13. diagnosticsfirst.com [diagnosticsfirst.com]
• 14. A comparative study of the activity of cefamandole and other cephalosporins and analysis of the beta-lactamase stability and synergy of cefamandole with aminoglycosides - PubMed [pubmed.ncbi.nlm.nih.gov]
• 15. academic.oup.com [academic.oup.com]
• 16. journals.asm.org [journals.asm.org]
• 17. Susceptibility of Enterobacter to Cefamandole: Evidence for a High Mutation Rate to Resistance - PMC [pmc.ncbi.nlm.nih.gov]
• 18. Detection of AmpC β Lactamases in Gram-negative Bacteria - PMC [pmc.ncbi.nlm.nih.gov]
• 19. Rapid optical determination of β-lactamase and antibiotic activity - PMC [pmc.ncbi.nlm.nih.gov]
• 20. Fast and Accurate Large-Scale Detection of β-Lactamase Genes Conferring Antibiotic Resistance - PMC [pmc.ncbi.nlm.nih.gov]
• 21. Limited in vitro activity of cefamandole against 100 beta-lactamase- and non-beta-lactamase-producing Haemophilus influenzae strains: comparison of moxalactam, chloramphenicol, and ampicillin - PMC [pmc.ncbi.nlm.nih.gov]
• 22. Interpretive criteria for cefamandole and cephalothin disk diffusion susceptibility tests - PubMed [pubmed.ncbi.nlm.nih.gov]
• 23. Interpretive Criteria for Cefamandole and Cephalothin Disk Diffusion Susceptibility Tests - PMC [pmc.ncbi.nlm.nih.gov]
• 24. researchgate.net [researchgate.net]
• 25. The Minimum Inhibitory Concentration of Antibiotics: Methods, Interpretation, Clinical Relevance - PMC [pmc.ncbi.nlm.nih.gov]
• 26. Antimicrobial Susceptibility: Reference Range, Interpretation, Collection and Panels [emedicine.medscape.com]

Technical Support Center: Overcoming Cefamandole Resistance in Enterobacter Species

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working with Cefamandole (B1668816) and Enterobacter species.

Troubleshooting Guides & FAQs

This section addresses specific issues that may arise during your experiments.

1. Susceptibility Testing Discrepancies

• Question: My initial susceptibility test showed that an Enterobacter isolate was susceptible to Cefamandole, but the treatment failed and subsequent testing showed resistance. What could be the reason for this discrepancy?

  Answer: This is a common phenomenon with Enterobacter species and Cefamandole. The initial susceptibility can be misleading due to the inducible nature of the AmpC β-lactamase enzyme.[1] Exposure to β-lactam antibiotics like Cefamandole can select for resistant mutants that hyperproduce AmpC, leading to treatment failure.[1][2] Broth dilution methods may show higher initial minimum inhibitory concentrations (MICs) compared to agar (B569324) dilution, which can be an early indication of this potential for resistance development.[3] It is also important to consider the inoculum size used in your experiments, as a higher inoculum can lead to the selection of resistant subpopulations.[4]

• Question: I am observing skipped tubes or a trailing endpoint in my broth microdilution assay for Cefamandole susceptibility. What does this indicate?

  Answer: Skipped tubes (growth in higher concentration wells but not in lower concentration wells) and trailing endpoints (hazy growth over a range of concentrations) are often indicative of heteroresistance and the selection of resistant subpopulations during the assay.[3] This suggests that the Enterobacter population contains a subpopulation of cells that can become resistant upon exposure to Cefamandole, likely through the derepression of AmpC β-lactamase expression.

2. Investigating Resistance Mechanisms

• Question: How can I determine if Cefamandole resistance in my Enterobacter isolate is due to β-lactamase production?

  Answer: You can perform a β-lactamase activity assay using a chromogenic substrate like nitrocefin (B1678963).[5][6][7] A rapid color change from yellow to red upon incubation of the bacterial lysate with nitrocefin indicates the presence of β-lactamase activity.[5] You can also perform synergy testing with a β-lactamase inhibitor. A significant reduction in the MIC of Cefamandole in the presence of an inhibitor like clavulanic acid, sulbactam, or tazobactam (B1681243) would suggest that β-lactamase activity is a key mechanism of resistance.

• Question: My Enterobacter isolate is resistant to Cefamandole, but the β-lactamase assay shows low activity. What other mechanisms could be involved?

  Answer: While AmpC production is the primary mechanism, other factors can contribute to Cefamandole resistance in Enterobacter. These can include:

  • Porin Loss: Reduced expression or mutations in outer membrane porins can limit the entry of Cefamandole into the bacterial cell, leading to resistance.

  • Efflux Pumps: Overexpression of efflux pumps can actively transport Cefamandole out of the cell.

  • Alterations in Penicillin-Binding Proteins (PBPs): Mutations in the target PBPs can reduce the binding affinity of Cefamandole, leading to decreased efficacy.

3. Overcoming Cefamandole Resistance

• Question: What strategies can I explore in my experiments to overcome Cefamandole resistance in Enterobacter?

  Answer: A primary strategy is to investigate the synergistic effect of Cefamandole with β-lactamase inhibitors. You can perform checkerboard assays or time-kill studies to evaluate the efficacy of Cefamandole in combination with inhibitors like clavulanic acid, sulbactam, and tazobactam. Newer generation cephalosporins or carbapenems may also be effective alternatives for treating infections caused by these resistant organisms.[8]

• Question: Are there any compounds that can prevent the induction of AmpC expression?

  Answer: Research into compounds that can block the AmpC induction pathway is ongoing. These compounds would not be direct inhibitors of the β-lactamase enzyme but would prevent its overproduction in the presence of an inducing agent like Cefamandole. This represents a promising area for novel drug development.

Data Presentation

Table 1: In Vitro Activity of Cefamandole and Comparator Agents against Enterobacter Species

Antibiotic	MIC50 (µg/mL)	MIC90 (µg/mL)	Percentage Susceptible	Reference
Cefamandole	6.3	>25	88%	[9]
Cefamandole	-	-	31% (at 6.25 µg/mL)	[10]
Ceftazidime	-	-	73.9%	[11][12]
Cefepime	-	-	91.2%	[11][12]
Meropenem	0.06	0.5	92.9%	[11]
Ceftazidime/avibactam	0.5	1	99.3%	[11][12]

Note: MIC50 and MIC90 represent the minimum inhibitory concentrations required to inhibit the growth of 50% and 90% of isolates, respectively. Susceptibility percentages are based on CLSI or other relevant breakpoints and may vary between studies.

Experimental Protocols

1. Broth Microdilution for Minimum Inhibitory Concentration (MIC) Testing

This protocol is based on the Clinical and Laboratory Standards Institute (CLSI) guidelines.[13][14][15]

• Materials:

  • Cation-adjusted Mueller-Hinton Broth (CAMHB)

  • 96-well microtiter plates

  • Enterobacter isolate

  • Cefamandole (and β-lactamase inhibitors if applicable) stock solutions

  • Sterile saline (0.85%)

  • 0.5 McFarland turbidity standard

  • Spectrophotometer

  • Incubator (35°C ± 2°C)

• Procedure:

  • Prepare Inoculum:

    • From a fresh (18-24 hour) culture plate, select 3-5 colonies of the Enterobacter isolate.

    • Suspend the colonies in sterile saline to match the turbidity of a 0.5 McFarland standard (approximately 1-2 x 10^8 CFU/mL).

    • Dilute the standardized suspension in CAMHB to achieve a final inoculum concentration of approximately 5 x 10^5 CFU/mL in the microtiter plate wells.

  • Prepare Antibiotic Dilutions:

    • Prepare serial two-fold dilutions of Cefamandole (and Cefamandole in combination with a fixed concentration of a β-lactamase inhibitor) in CAMHB in the 96-well plate. The final volume in each well should be 100 µL.

    • Include a growth control well (inoculum without antibiotic) and a sterility control well (broth only).

  • Inoculation:

    • Inoculate each well (except the sterility control) with 100 µL of the diluted bacterial suspension.

  • Incubation:

    • Incubate the plates at 35°C ± 2°C for 16-20 hours in ambient air.

  • Reading Results:

    • The MIC is the lowest concentration of the antibiotic that completely inhibits visible growth of the organism. This can be determined by visual inspection or by using a microplate reader.

2. Nitrocefin Assay for β-Lactamase Activity

This protocol provides a qualitative and quantitative method to detect β-lactamase activity.[5][6][7]

• Materials:

  • Nitrocefin stock solution (e.g., 1 mg/mL in DMSO)

  • Phosphate-buffered saline (PBS), pH 7.0

  • Enterobacter isolate (grown overnight in broth or on an agar plate)

  • Lysis buffer (e.g., BugBuster®) or sonicator

  • Microcentrifuge

  • 96-well microtiter plate

  • Spectrophotometer (capable of reading at 486 nm)

• Qualitative (Rapid) Test:

  • Place a drop of nitrocefin working solution (diluted from stock in PBS to a yellow color) onto a microscope slide or filter paper.

  • Using a sterile loop, pick a colony of the Enterobacter isolate and emulsify it in the nitrocefin drop.

  • A rapid color change from yellow to red indicates β-lactamase activity.

• Quantitative (Spectrophotometric) Assay:

  • Prepare Cell Lysate:

    • Harvest bacterial cells from an overnight culture by centrifugation.

    • Resuspend the cell pellet in lysis buffer or PBS and lyse the cells by sonication or using a chemical lysis reagent.

    • Centrifuge the lysate to pellet cell debris and collect the supernatant containing the enzymes.

  • Assay Setup:

    • In a 96-well plate, add a defined volume of the cell lysate supernatant to each well.

    • Prepare a blank well with lysis buffer only.

  • Initiate Reaction:

    • Add nitrocefin working solution to each well to initiate the reaction.

  • Measure Absorbance:

    • Immediately begin reading the absorbance at 486 nm at regular intervals (e.g., every minute) for a set period (e.g., 30 minutes) using a microplate reader.

  • Calculate Activity:

    • The rate of change in absorbance over time is proportional to the β-lactamase activity. Calculate the activity using the Beer-Lambert law and the molar extinction coefficient of hydrolyzed nitrocefin.

Mandatory Visualizations

Caption: AmpC β-lactamase induction and derepression pathway in Enterobacter species.

References

• 1. Resistance to cefamandole: derepression of beta-lactamases by cefoxitin and mutation in Enterobacter cloacae - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Enterobacter species | Johns Hopkins ABX Guide [hopkinsguides.com]
• 3. Susceptibility of Enterobacter to Cefamandole: Evidence for a High Mutation Rate to Resistance - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Antibacterial activity of cefamandole in vitro - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. toku-e.com [toku-e.com]
• 6. assaygenie.com [assaygenie.com]
• 7. sigmaaldrich.com [sigmaaldrich.com]
• 8. droracle.ai [droracle.ai]
• 9. In Vitro Activity and Pharmacokinetics in Patients of Cefamandole, a New Cephalosporin Antibiotic - PMC [pmc.ncbi.nlm.nih.gov]
• 10. In Vitro Studies of Cefamandole - PMC [pmc.ncbi.nlm.nih.gov]
• 11. Characterization of Enterobacter cloacae and Citrobacter freundii species complex isolates with decreased susceptibility to cephalosporins from United States hospitals and activity of ceftazidime/avibactam and comparator agents - PMC [pmc.ncbi.nlm.nih.gov]
• 12. Characterization of Enterobacter cloacae and Citrobacter freundii species complex isolates with decreased susceptibility to cephalosporins from United States hospitals and activity of ceftazidime/avibactam and comparator agents - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. M07 | Methods for Dilution Antimicrobial Susceptibility Tests for Bacteria That Grow Aerobically [clsi.org]
• 14. downloads.regulations.gov [downloads.regulations.gov]
• 15. researchgate.net [researchgate.net]

Technical Support Center: Cefamandole Solution Stability

This technical support center provides researchers, scientists, and drug development professionals with comprehensive troubleshooting guides and frequently asked questions (FAQs) regarding the impact of pH on the stability of Cefamandole (B1668816) solutions.

Frequently Asked Questions (FAQs)

Q1: What is the optimal pH for the stability of Cefamandole solutions?

A1: Cefamandole nafate exhibits the greatest stability in aqueous solutions within a pH range of 3.5 to 5. Outside of this range, the degradation of the molecule is significantly accelerated.

Q2: How does pH affect the degradation of Cefamandole?

A2: The degradation of Cefamandole is subject to both specific acid and base catalysis. This means that both hydrogen (H+) and hydroxide (B78521) (OH-) ions can catalyze the breakdown of the molecule. Additionally, spontaneous hydrolysis (reaction with water) also contributes to its degradation.

Q3: What is the kinetic order of Cefamandole degradation in aqueous solutions?

A3: The degradation of Cefamandole nafate in aqueous solutions follows first-order kinetics. This implies that the rate of degradation is directly proportional to the concentration of Cefamandole.

Q4: Do buffer components influence the stability of Cefamandole solutions?

A4: Yes, certain buffer components can catalyze the degradation of Cefamandole. Studies have shown that phosphate (B84403) and acetate (B1210297) buffers have a catalytic effect, whereas borate (B1201080) buffers do not demonstrate this effect. When preparing Cefamandole solutions, it is crucial to consider the potential impact of the chosen buffer system on stability.

Q5: What is the primary degradation pathway of Cefamandole?

A5: The primary degradation pathway for Cefamandole, a cephalosporin (B10832234) antibiotic, involves the hydrolysis of the β-lactam ring. This reaction is the main cause of the loss of antibacterial activity.

Troubleshooting Guide

Issue	Possible Cause	Recommended Solution
Rapid loss of Cefamandole potency in solution.	The pH of the solution is outside the optimal stability range of 3.5-5.	Adjust the pH of the solution to be within the 3.5-5 range using a non-catalytic buffer system (e.g., a buffer system other than phosphate or acetate if possible) or by adding an appropriate acid or base.
Inconsistent stability results between experiments.	The buffer system used is inconsistent or its components are catalyzing degradation.	Ensure the same buffer system and concentration are used across all experiments. If using phosphate or acetate buffers, be aware of their catalytic effect and consider using a borate buffer if the experimental conditions allow.
Precipitate formation in frozen Cefamandole solutions upon thawing.	Incomplete freezing of the solution, particularly at -10°C.	For long-term storage of Cefamandole solutions, freezing at -20°C is recommended to ensure complete freezing and maintain stability for at least 26 weeks.[1]
Discoloration of the Cefamandole solution.	Degradation of the Cefamandole molecule.	Discoloration can be an indicator of degradation. It is advisable to prepare fresh solutions and ensure storage conditions (pH, temperature, and light exposure) are optimized for stability.

Data Presentation

Table 1: pH-Rate Profile for Cefamandole Nafate Degradation

pH	Temperature (°C)	Rate Constant (k) (s⁻¹)
0.43	40	1.05 x 10⁻⁵
1.25	40	4.17 x 10⁻⁶
2.04	40	1.62 x 10⁻⁶
3.59	40	3.47 x 10⁻⁷
4.58	40	2.63 x 10⁻⁷
5.86	40	5.01 x 10⁻⁷
7.29	40	3.02 x 10⁻⁶
9.12	40	5.50 x 10⁻⁵

Note: The rate constants are approximate values derived from published graphical data and are intended for comparative purposes.

Experimental Protocols

Protocol for Stability Indicating HPLC Method for Cefamandole

This protocol outlines a general procedure for a stability-indicating High-Performance Liquid Chromatography (HPLC) method to determine the concentration of Cefamandole and its degradation products.

1. Instrumentation and Materials:

• High-Performance Liquid Chromatograph (HPLC) system with a UV detector.

• C18 reversed-phase column (e.g., 250 mm x 4.6 mm, 5 µm particle size).

• Cefamandole reference standard.

• Acetonitrile (B52724) (HPLC grade).

• Methanol (HPLC grade).

• Phosphoric acid.

• Sodium hydroxide.

• Water (HPLC grade).

• Various buffer solutions (e.g., phosphate, acetate, borate) for pH adjustment.

2. Chromatographic Conditions:

• Mobile Phase: A mixture of an aqueous buffer (e.g., phosphate buffer) and an organic solvent (e.g., acetonitrile or methanol). The exact ratio should be optimized to achieve good separation. For example, a mobile phase of acetonitrile and triethylamine (B128534) (10% v/v), with the pH adjusted to 2.5 with phosphoric acid, and then diluted with water (35:65 v/v) has been used.[2]

• Flow Rate: Typically 1.0 mL/min.

• Detection Wavelength: 254 nm.

• Injection Volume: 20 µL.

• Column Temperature: Ambient or controlled (e.g., 35°C).

3. Standard Solution Preparation:

• Prepare a stock solution of Cefamandole reference standard in a suitable solvent (e.g., water or a mixture of water and a small amount of organic solvent).

• Prepare a series of working standard solutions by diluting the stock solution to known concentrations.

4. Sample Preparation (Forced Degradation Study):

• Acidic Degradation: Incubate a Cefamandole solution in an acidic medium (e.g., 0.1 N HCl) at an elevated temperature (e.g., 60°C) for a specified period.

• Alkaline Degradation: Incubate a Cefamandole solution in an alkaline medium (e.g., 0.1 N NaOH) at an elevated temperature (e.g., 60°C) for a specified period.

• Neutral Hydrolysis: Incubate a Cefamandole solution in water at an elevated temperature.

• At various time points, withdraw samples, neutralize them if necessary, and dilute to an appropriate concentration for HPLC analysis.

5. Analysis:

• Inject the standard and sample solutions into the HPLC system.

• Record the chromatograms and determine the peak areas for Cefamandole and any degradation products.

• Calculate the concentration of Cefamandole in the samples by comparing their peak areas to those of the standard solutions.

Mandatory Visualizations

Caption: pH-Dependent Degradation Pathway of Cefamandole.

Caption: Experimental Workflow for Cefamandole Stability Study.

References

• 1. Stability of frozen solutions of cefamandole nafate - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. longdom.org [longdom.org]

Technical Support Center: Minimizing Cefamandole Inactivation by Staphylococcal Penicillinase

This technical support center provides researchers, scientists, and drug development professionals with troubleshooting guides and frequently asked questions (FAQs) to address challenges encountered during experiments involving Cefamandole (B1668816) and staphylococcal penicillinase.

Frequently Asked Questions (FAQs)

Q1: What is the mechanism of Cefamandole inactivation by staphylococcal penicillinase?

A1: Staphylococcal penicillinase, a type of β-lactamase, inactivates Cefamandole through enzymatic hydrolysis. The enzyme's active site serine residue attacks the β-lactam ring of Cefamandole, leading to the opening of the ring and rendering the antibiotic unable to bind to its target, the penicillin-binding proteins (PBPs), which are essential for bacterial cell wall synthesis. While Cefamandole is considered relatively resistant to staphylococcal β-lactamase, it is slowly degraded.[1]

Q2: How can I prevent the inactivation of Cefamandole in my experiments?

A2: The most effective strategy to prevent Cefamandole inactivation by staphylococcal penicillinase is to use a β-lactamase inhibitor in combination with Cefamandole. Inhibitors such as sulbactam (B1307) can restore the in vivo efficacy of Cefamandole against penicillinase-producing organisms.[1]

Q3: What is the expected Minimum Inhibitory Concentration (MIC) of Cefamandole against penicillinase-producing Staphylococcus aureus?

A3: The MIC of Cefamandole for penicillinase-producing Staphylococcus aureus can be influenced by the amount of β-lactamase produced by the isolate.[2] In one study, the MICs of Cefamandole against MRSA strains, both producing and not producing penicillinase, were in the range of 8-32 mg/L.[1][3] The addition of a β-lactamase inhibitor like sulbactam can significantly enhance the activity of Cefamandole against these resistant strains.

Q4: Where can I find quantitative data on the hydrolysis of Cefamandole by different types of staphylococcal penicillinase?

A4: A study by Kernodle et al. (1998) provides detailed kinetic data, including Michaelis constants (Km) and turnover numbers (kcat), for the hydrolysis of Cefamandole by the four types of staphylococcal β-lactamases (A, B, C, and D).[4][5][6] This data is summarized in the table below.

Data Presentation

Table 1: Kinetic Parameters of Staphylococcal β-Lactamase Types for Cefamandole Hydrolysis

β-Lactamase Type	Km (µM)	kcat (s⁻¹)	kcat/Km (µM⁻¹s⁻¹)
A	28 ± 5	1.8 ± 0.3	0.064
B	35 ± 8	11.2 ± 1.5	0.320
C	33 ± 6	13.5 ± 2.1	0.409
D	25 ± 4	1.5 ± 0.2	0.060

Data extracted from Kernodle et al. (1998).[4][5][6]

Mandatory Visualizations

Caption: Mechanism of Cefamandole inactivation by staphylococcal penicillinase.

Caption: Experimental workflow for determining the MIC of Cefamandole with a β-lactamase inhibitor.

Experimental Protocols

Protocol 1: Spectrophotometric β-Lactamase Activity Assay

This protocol describes the determination of staphylococcal penicillinase activity using the chromogenic cephalosporin, nitrocefin (B1678963).

Materials:

• Purified staphylococcal penicillinase

• Nitrocefin solution (100 µM in 0.1 M sodium phosphate (B84403) buffer, pH 7.0)

• 0.1 M Sodium phosphate buffer, pH 7.0

• Spectrophotometer capable of reading at 482 nm

• Cuvettes or microplate reader

Procedure:

• Equilibrate the spectrophotometer and all reagents to 37°C.

• To a cuvette, add 990 µL of 0.1 M sodium phosphate buffer (pH 7.0) and 10 µL of the nitrocefin solution.

• Initiate the reaction by adding a known amount of the purified staphylococcal penicillinase to the cuvette.

• Immediately start monitoring the change in absorbance at 482 nm over time.

• Record the absorbance at regular intervals (e.g., every 15 seconds) for 5 minutes.

• Calculate the initial velocity of the reaction from the linear portion of the absorbance versus time plot. The rate of hydrolysis can be calculated using the molar extinction coefficient of hydrolyzed nitrocefin (15,000 M⁻¹cm⁻¹ at 482 nm).

Protocol 2: Minimum Inhibitory Concentration (MIC) Assay

This protocol outlines the broth microdilution method to determine the MIC of Cefamandole against penicillinase-producing S. aureus.

Materials:

• Cefamandole stock solution

• Sulbactam stock solution (optional, as β-lactamase inhibitor)

• Mueller-Hinton Broth (MHB)

• 96-well microtiter plates

• Staphylococcus aureus isolate (penicillinase-producing)

• 0.5 McFarland standard

• Incubator (37°C)

Procedure:

• Prepare serial twofold dilutions of Cefamandole in MHB in a 96-well plate. If using an inhibitor, add a fixed concentration of sulbactam (e.g., 4 mg/L) to each well.

• Prepare a bacterial inoculum equivalent to a 0.5 McFarland standard and dilute it to achieve a final concentration of approximately 5 x 10⁵ CFU/mL in each well.

• Inoculate each well of the microtiter plate with the bacterial suspension. Include a growth control well (bacteria without antibiotic) and a sterility control well (broth only).

• Incubate the plate at 37°C for 18-24 hours.

• After incubation, visually inspect the wells for turbidity. The MIC is the lowest concentration of Cefamandole that completely inhibits visible bacterial growth.

Protocol 3: HPLC-Based Stability Study of Cefamandole

This protocol describes how to assess the stability of Cefamandole in the presence of staphylococcal penicillinase using High-Performance Liquid Chromatography (HPLC).

Materials:

• Cefamandole solution of known concentration

• Purified staphylococcal penicillinase

• HPLC system with a C18 column and UV detector

• Mobile phase (e.g., a mixture of acetonitrile (B52724) and phosphate buffer)

• Reaction buffer (e.g., 0.1 M phosphate buffer, pH 7.0)

• Quenching solution (e.g., acidic solution to stop the enzymatic reaction)

Procedure:

• Prepare a reaction mixture containing Cefamandole and the reaction buffer.

• Initiate the degradation by adding a known amount of staphylococcal penicillinase.

• Incubate the reaction mixture at a controlled temperature (e.g., 37°C).

• At specific time points (e.g., 0, 15, 30, 60, 120 minutes), withdraw an aliquot of the reaction mixture and immediately add it to the quenching solution to stop the enzymatic activity.

• Analyze the samples by HPLC. The concentration of the remaining Cefamandole is determined by measuring the peak area at its characteristic retention time and comparing it to a standard curve.

• Plot the concentration of Cefamandole versus time to determine the rate of degradation.

Troubleshooting Guides

Troubleshooting β-Lactamase Activity Assays

Problem	Possible Cause	Solution
No or low enzyme activity	Inactive enzyme	Ensure proper storage and handling of the enzyme. Use a fresh batch if necessary.
Incorrect buffer pH	Verify the pH of the buffer. The optimal pH for most staphylococcal penicillinases is around 7.0.
Substrate degradation	Prepare fresh nitrocefin solution. Protect it from light and use it within a few hours.
High background absorbance	Spontaneous hydrolysis of nitrocefin	Prepare fresh nitrocefin solution and keep it on ice until use. Subtract the background absorbance from a control without the enzyme.
Contaminated reagents	Use high-purity water and reagents. Filter the buffer if necessary.
Non-linear reaction rate	Substrate depletion	Use a lower enzyme concentration or a higher substrate concentration.
Enzyme instability	Perform the assay at a lower temperature or for a shorter duration.

Troubleshooting MIC Assays

Problem	Possible Cause	Solution
Inconsistent MIC values	Inoculum size variation	Standardize the inoculum preparation using a McFarland standard and verify the CFU/mL.
Contamination of the culture	Ensure the use of a pure culture by streaking for single colonies before preparing the inoculum.
Errors in antibiotic dilution	Use calibrated pipettes and prepare fresh dilutions for each experiment.
Skipped wells (growth in higher concentration, no growth in lower)	Pipetting error	Be careful and consistent when adding reagents and inoculum to the wells.
Contamination of a single well	Repeat the assay.
No growth in the growth control well	Inactive inoculum	Use a fresh, viable culture to prepare the inoculum.
Incorrect medium	Ensure the use of the appropriate growth medium for the test organism.

References

• 1. The impact of penicillinase on cefamandole treatment and prophylaxis of experimental endocarditis due to methicillin-resistant Staphylococcus aureus - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Staphylococcal beta-lactamase and efficacy of beta-lactam antibiotics: in vitro and in vivo evaluation - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. academic.oup.com [academic.oup.com]
• 4. Characterization of four beta-lactamases produced by Staphylococcus aureus - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. journals.asm.org [journals.asm.org]
• 6. Characterization of four beta-lactamases produced by Staphylococcus aureus - PMC [pmc.ncbi.nlm.nih.gov]

Reference Data & Comparative Studies

A Comparative Analysis of Cefamandole Versus Third-Generation Cephalosporins in Clinical Efficacy

For Immediate Release

[City, State] – A comprehensive review of available clinical and in-vitro data reveals distinct differences in the efficacy profiles of the second-generation cephalosporin (B10832234), Cefamandole, when compared to the broader class of third-generation cephalosporins. While both antibiotic classes share a core mechanism of action, their antibacterial spectrum, pharmacokinetic properties, and clinical utility show significant variations, guiding their application in treating bacterial infections. This guide synthesizes experimental data to provide a comparative overview for researchers, scientists, and drug development professionals.

Mechanism of Action: Targeting the Bacterial Cell Wall

Both Cefamandole and third-generation cephalosporins exert their bactericidal effects by inhibiting the synthesis of the bacterial cell wall. This is achieved through the acylation of penicillin-binding proteins (PBPs), which are essential enzymes for the final steps of peptidoglycan synthesis. The inhibition of these enzymes leads to a compromised cell wall and ultimately, cell lysis.

Mechanism of action for cephalosporins.

In-Vitro Susceptibility

In-vitro studies demonstrate that third-generation cephalosporins generally possess a broader spectrum of activity against Gram-negative bacteria compared to Cefamandole. However, Cefamandole often retains better activity against Gram-positive cocci.

Antibiotic	Organism	MIC50 (µg/mL)	MIC90 (µg/mL)
Cefamandole	Haemophilus influenzae (ampicillin-susceptible)	0.2	0.2
Haemophilus influenzae (β-lactamase-producing)	5.0	5.0
Cefotaxime	Haemophilus influenzae (β-lactamase-producing)	0.01	0.01
Ceftazidime	Streptococcus pneumoniae	-	0.125 (median)
Haemophilus influenzae	-	0.125 (median)

Note: MIC50 and MIC90 represent the minimum inhibitory concentrations required to inhibit the growth of 50% and 90% of isolates, respectively.

Clinical Efficacy: A Comparative Look

Clinical trials have compared the efficacy of Cefamandole with third-generation cephalosporins across various infections, with outcomes often depending on the specific pathogen and site of infection.

Lower Respiratory Tract Infections

In a randomized trial involving elderly patients with lower respiratory tract infections, Ceftriaxone demonstrated a higher bacteriological cure rate compared to Cefamandole.[1]

Outcome	Ceftriaxone (n=16)	Cefamandole (n=14)
Bacteriological Cure	83%	76%
Bacteriological Failure	6%	24%
Clinical Cure	38%	57%
Clinical Improvement	56%	21%
Clinical Failure	6%	21%

Pneumonia

A multicenter, randomized trial comparing Ceftazidime and Cefamandole for the treatment of pneumonia found no statistically significant difference in satisfactory clinical responses between the two drugs. However, a lower incidence of superinfection was observed in the Ceftazidime group.[2]

Outcome	Ceftazidime (n=92)	Cefamandole (n=71)
Satisfactory Clinical Response	91%	83%
Superinfection	1%	7%

Another study on community-acquired pneumonia also found comparable satisfactory clinical response rates between Ceftazidime and Cefamandole.[3]

Surgical Prophylaxis

In the context of preventing post-operative infections in emergency abdominal surgery, a comparative evaluation found Cefotaxime to be more effective than Cefamandole in preventing wound infections.[4]

Outcome	Cefotaxime (n=62)	Cefamandole (n=58)
Wound Infection Rate	13%	30%

Pharmacokinetic Properties

The pharmacokinetic profiles of these cephalosporins influence their dosing regimens and tissue penetration.

Parameter	Cefamandole	Ceftriaxone	Ceftazidime
Serum Half-life (hours)	~0.8	~8.0	~1.8
Protein Binding	~74%	85-95%	~17%
Primary Route of Elimination	Renal	Renal	Renal

Experimental Protocols

The data presented in this guide are derived from studies employing standard methodologies for antimicrobial susceptibility testing and clinical trials.

Antimicrobial Susceptibility Testing

In-vitro susceptibility is typically determined using broth microdilution or agar (B569324) dilution methods as standardized by the Clinical and Laboratory Standards Institute (CLSI). These methods involve exposing bacterial isolates to serial dilutions of the antibiotic to determine the minimum inhibitory concentration (MIC).

Workflow for Broth Microdilution MIC Testing.

Clinical Trial Methodology

The clinical efficacy data are based on prospective, randomized controlled trials. Patients with confirmed or suspected bacterial infections meeting specific inclusion criteria were enrolled and randomly assigned to receive either Cefamandole or a third-generation cephalosporin. Clinical and bacteriological outcomes were assessed at baseline, during, and after treatment according to predefined criteria.

Conclusion

The choice between Cefamandole and a third-generation cephalosporin is contingent on the suspected or confirmed pathogen, the site of infection, and local resistance patterns. While third-generation cephalosporins offer a broader Gram-negative coverage and are often preferred for serious infections caused by these organisms, Cefamandole may still hold a place in the treatment of infections caused by susceptible Gram-positive bacteria. The data presented underscores the importance of continuous surveillance of antimicrobial susceptibility and the judicious use of all antibiotic classes to preserve their efficacy.

References

• 1. Third-Generation Cephalosporins - StatPearls - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 2. benchchem.com [benchchem.com]
• 3. woah.org [woah.org]
• 4. integra-biosciences.com [integra-biosciences.com]

Navigating Beta-Lactam Cross-Reactivity: A Comparative Guide on Cefamandole

For researchers, scientists, and drug development professionals, understanding the nuances of antibiotic cross-reactivity is paramount for both patient safety and the advancement of new therapeutic agents. This guide provides an objective comparison of Cefamandole's cross-reactivity with other beta-lactam antibiotics, supported by experimental data and detailed methodologies.

The prevailing evidence in the field of drug hypersensitivity indicates that the cross-reactivity between beta-lactam antibiotics is not a class-wide phenomenon. Instead, it is largely dictated by the structural similarity of the R1 side chains of these molecules, rather than the shared beta-lactam ring.[1][2][3] This principle is central to understanding the cross-reactivity profile of Cefamandole, a second-generation cephalosporin.

Quantitative Analysis of Cefamandole Cross-Reactivity

The following tables summarize clinical and in vitro data from various studies investigating the cross-reactivity of Cefamandole with other beta-lactam antibiotics, particularly in patients with a history of penicillin allergy.

Table 1: In Vivo Cross-Reactivity Studies with Cefamandole

Antibiotic Class	Study Population	Test Method	Number of Patients	Patients Reacting to Cefamandole	Cross-Reactivity Rate	Citation(s)
Penicillins	Penicillin-allergic patients	Parenteral Challenge	19	2	10.5%	[4]
Penicillins	Amoxicillin-selective allergic patients	Parenteral Challenge	21	0	0%	[5]
Cephalosporins	Penicillin-allergic patients	Skin Testing	128	9 (to Cefamandole or Cephalothin)	7.0%	[6]

Table 2: In Vitro Cross-Reactivity Studies with Cefamandole

Assay	Serum From	Findings	Citation(s)
RAST Inhibition	Penicillin-allergic patients (who tolerated Cefamandole)	Cefamandole linked to proteins was capable of recognizing benzylpenicilloyl-specific IgE antibody.	[4]

The Decisive Role of the R1 Side Chain

The structural determinant most critical in predicting IgE-mediated cross-reactivity between penicillins and cephalosporins is the R1 side chain.[2][3] When the R1 side chains are identical or highly similar, the risk of a cross-reaction is significantly higher. Conversely, when the R1 side chains are dissimilar, the likelihood of cross-reactivity is low.

Cefamandole possesses an (R)-mandelamido R1 side chain. A comparison with the R1 side chains of other beta-lactams is crucial for assessing cross-reactivity potential. For instance, amoxicillin (B794) and cefadroxil (B1668780) share an identical R1 side chain, leading to a higher rate of cross-reactivity between them.[5][6] In contrast, Cefamandole's R1 side chain is different from that of amoxicillin, which is consistent with the low to negligible cross-reactivity observed in clinical studies.[5][6]

Experimental Protocols

A variety of in vivo and in vitro methods are employed to assess the cross-reactivity of beta-lactam antibiotics. Below are detailed protocols for the key experiments cited in the context of Cefamandole cross-reactivity studies.

Skin Testing Protocol for Beta-Lactam Allergy

Skin testing is a primary method for evaluating IgE-mediated hypersensitivity to beta-lactams.

1. Patient Preparation:

• Obtain informed consent.

• Ensure the patient has not taken antihistamines for a period that would interfere with the test results.

• Have emergency resuscitation equipment readily available.

2. Reagents and Controls:

• Positive Control: Histamine solution.

• Negative Control: Saline solution.

• Test Antigens: Benzylpenicilloyl polylysine (B1216035) (PPL), minor determinant mixture (MDM) for penicillins, and the specific beta-lactam antibiotics to be tested (e.g., Cefamandole) at non-irritating concentrations.

3. Procedure:

• Prick Testing: A drop of each control and test solution is placed on the volar surface of the forearm. A sterile lancet is passed through each drop to prick the epidermis.

• Intradermal Testing: If prick tests are negative, intradermal tests are performed. A small volume (e.g., 0.02 mL) of each control and test solution is injected into the dermis to raise a small bleb.

• Reading: Results are read after 15-20 minutes. A positive reaction is defined as a wheal of a specified size (e.g., ≥3 mm larger than the negative control) with surrounding erythema.

Radioallergosorbent Test (RAST) Inhibition Assay

RAST inhibition is an in vitro method used to determine the degree of cross-reactivity between different allergens by measuring the inhibition of IgE binding to a solid-phase allergen by a liquid-phase allergen.

1. Preparation of Solid Phase:

• The antibiotic of interest (e.g., amoxicilloyl) is covalently coupled to a solid support, such as a paper disc or a microtiter well.

2. Inhibition Step:

• Patient serum containing specific IgE antibodies is pre-incubated with various concentrations of a liquid-phase inhibitor (e.g., Cefamandole-butylamine conjugate).

• Control samples are pre-incubated with buffer alone.

3. Binding Step:

• The pre-incubated serum-inhibitor mixture is added to the solid-phase allergen. The specific IgE antibodies that have not been blocked by the inhibitor will bind to the solid phase.

4. Detection:

• The solid phase is washed to remove unbound antibodies.

• Radiolabeled anti-human IgE antibody is added and binds to the IgE captured on the solid phase.

• The amount of radioactivity is measured, which is inversely proportional to the degree of inhibition by the liquid-phase allergen. A higher inhibition indicates greater cross-reactivity.

Drug Provocation Test (DPT) / Graded Challenge

A DPT is the gold standard for definitively determining a patient's tolerance to a drug. It is performed under strict medical supervision, typically after skin testing is negative.

1. Patient Selection and Preparation:

• The patient must have a clear clinical indication for the drug.

• Informed consent is mandatory.

• The test is contraindicated in patients with a history of severe, life-threatening reactions to the drug.

• An intravenous line should be in place, and emergency medications and equipment must be immediately accessible.

2. Dosing Protocol:

• The test begins with a small fraction of the therapeutic dose (e.g., 1/100th to 1/10th).

• The dose is incrementally increased at fixed intervals (e.g., 30-60 minutes).

• A typical protocol might involve 2-4 steps, culminating in the administration of a full therapeutic dose.

3. Monitoring:

• The patient is closely monitored for any signs or symptoms of an allergic reaction throughout the procedure and for a subsequent observation period (e.g., 1-2 hours after the final dose).

4. Interpretation:

• The absence of any reaction indicates tolerance to the drug.

• The appearance of any objective signs of an allergic reaction constitutes a positive test, and the procedure is immediately stopped.

Visualizing the Concepts

To further clarify the relationships and processes described, the following diagrams are provided.

Caption: Logic of R1 side chain-mediated cross-reactivity.

Caption: Workflow for assessing beta-lactam cross-reactivity.

References

• 1. praxismed.org [praxismed.org]
• 2. PRE-PEN® | Implementing penicillin allergy skin testing [penallergytest.com]
• 3. researchgate.net [researchgate.net]
• 4. Approach to beta-lactam allergy in critical care - EMCrit Project [emcrit.org]
• 5. researchgate.net [researchgate.net]
• 6. register.awmf.org [register.awmf.org]

A Comparative Analysis of the Side-Effect Profiles of Cefamandole and Cefoperazone

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of the side-effect profiles of two second and third-generation cephalosporin (B10832234) antibiotics, Cefamandole (B1668816) and Cefoperazone (B1668861). The analysis is based on published experimental data and focuses on the key adverse effects associated with these drugs, particularly coagulopathies and disulfiram-like reactions.

Core Side-Effect Profile Comparison

Both Cefamandole and Cefoperazone are associated with two significant, mechanistically linked side effects: hypoprothrombinemia, which can lead to bleeding, and a disulfiram-like reaction upon alcohol consumption. These effects are primarily attributed to the presence of an N-methylthiotetrazole (NMTT) side chain in their chemical structures.[1][2][3][4]

Quantitative Analysis of Adverse Events

The following table summarizes the incidence of key adverse effects reported in clinical studies. It is important to note that patient populations and study designs can vary, affecting the reported frequencies.

Adverse Effect	Cefamandole	Cefoperazone	Key Findings and Remarks
Hypoprothrombinemia/ Coagulopathy	In a study of 77 patients receiving Cefamandole for at least 48 hours, 12.9% of the 31 patients who were monitored developed hypoprothrombinemia.[5]	A prospective observational study of 65 ICU patients found that 26% had probable Cefoperazone-induced coagulopathy.[6] Another nested case-control study reported an adjusted odds ratio of 4.57 for hemorrhagic events with Cefoperazone use.[1]	Both drugs carry a risk of coagulopathy, with some evidence suggesting a potentially higher risk with Cefoperazone in certain patient populations.[1][5][6] The risk is elevated in patients with poor nutritional status or renal impairment.[7]
Clinically Significant Bleeding	Two of seven patients with hypoprothrombinemia (28.6%) experienced clinically significant bleeding episodes in one study.	In a randomized controlled trial, 7 patients in the control group (receiving Cefoperazone-sulbactam without Vitamin K prophylaxis) experienced bleeding events.[8]	Bleeding is a direct consequence of the drug-induced coagulopathy. Prophylactic administration of Vitamin K has been studied as a preventative measure.[8]
Disulfiram-like Reaction	Repeatedly reported to cause this reaction with ethanol (B145695) consumption.[3][9][10] The reaction is characterized by flushing, nausea, vomiting, and hypotension.[10]	Also well-documented to produce a disulfiram-like reaction.[3][9][10] The severity is related to the concentration of alcohol and the drug in the body.[10]	This reaction is caused by the inhibition of aldehyde dehydrogenase by the NMTT side chain, leading to the accumulation of acetaldehyde.[10][11] Patients should be strongly cautioned against consuming alcohol during and for several days after therapy.[3]
Other Adverse Effects	Generally well-tolerated, with other side effects being less common.	In a comparative study, the overall incidence of adverse effects was not significantly different from Cefamandole.[12][13] Nephrotoxicity is less of a concern compared to aminoglycoside combinations.[14]	Both drugs are considered to have a manageable safety profile when the major risks are monitored and managed appropriately.

Mechanism of Key Side Effects

The primary driver for the most significant side effects of Cefamandole and Cefoperazone is the N-methylthiotetrazole (NMTT) side chain at position 3 of the cephem nucleus.[1][15]

Hypoprothrombinemia and Coagulopathy

The NMTT side chain inhibits the enzyme Vitamin K epoxide reductase in the liver.[1][4][16][15] This enzyme is critical for the Vitamin K cycle, which is necessary for the γ-carboxylation of glutamic acid residues in Vitamin K-dependent coagulation factors (II, VII, IX, and X).[1][4][17] Inhibition of this process leads to the production of inactive clotting factors, resulting in hypoprothrombinemia and an increased risk of bleeding.[2][16]

References

• 1. thebloodproject.com [thebloodproject.com]
• 2. Hypoprothrombinemia due to cefamandole - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Disulfiram-like reaction to certain cephalosporins - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. Hypoprothrombinemia associated with cefamandole use in a rural teaching hospital - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Cefoperazone-induced Coagulopathy in Critically Ill Patients Admitted to Intensive Care Unit - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Acquired coagulopathy owing to parenteral cefamandole: renal failure as a predisposing factor - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Cefoperazone-Sulbactam-Induced Coagulopathy in Critically Ill Egyptian Patients: Role of Vitamin K Prophylactic Doses - PMC [pmc.ncbi.nlm.nih.gov]
• 9. [Disulfiram-like effect of cefonicid: first observation] - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. Cephalosporin Induced Disulfiram-Like Reaction: A Retrospective Review of 78 Cases - PMC [pmc.ncbi.nlm.nih.gov]
• 11. Disulfiram - Wikipedia [en.wikipedia.org]
• 12. Cefoperazone versus cefamandole in the treatment of acute bacterial lower respiratory tract infections - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. academic.oup.com [academic.oup.com]
• 14. A randomized, controlled trial of cefoperazone vs. cefamandole-tobramycin in the treatment of putative, severe infections with gram-negative bacilli - PubMed [pubmed.ncbi.nlm.nih.gov]
• 15. researchgate.net [researchgate.net]
• 16. Mechanism of cephalosporin-induced hypoprothrombinemia: relation to cephalosporin side chain, vitamin K metabolism, and vitamin K status - PubMed [pubmed.ncbi.nlm.nih.gov]
• 17. Cefazolin-induced hypoprothrombinemia - PMC [pmc.ncbi.nlm.nih.gov]

Safety & Regulatory Compliance

Safeguarding the Laboratory: Proper Disposal Procedures for Cefamandole

For researchers, scientists, and drug development professionals, the responsible handling and disposal of pharmaceutical compounds like Cefamandole (B1668816) are paramount to ensuring laboratory safety, environmental protection, and regulatory compliance. Cefamandole, a second-generation cephalosporin (B10832234) antibiotic, requires specific disposal procedures to mitigate the risks of environmental contamination and the potential development of antibiotic resistance. This guide provides essential, step-by-step logistical and safety information for the proper disposal of Cefamandole waste.

Understanding the Imperative for Proper Disposal

Improper disposal of antibiotic waste can lead to the contamination of water systems and soil, contributing to the emergence of drug-resistant bacteria, a significant global health threat. Therefore, all materials contaminated with Cefamandole, including expired or unused drug product, stock solutions, spent culture media, and contaminated labware, must be treated as hazardous chemical waste. The primary goal of the disposal process is the complete inactivation of the active pharmaceutical ingredient (API) before it enters the environment.

Recommended Disposal Methodologies

Two primary methods are recommended for the inactivation and disposal of Cefamandole waste in a laboratory setting: Alkaline Hydrolysis for liquid waste and Thermal Decomposition for both liquid and solid waste. The choice of method will depend on the nature of the waste and the available facilities.

Quantitative Data for Cefamandole Disposal Parameters

The following table summarizes key quantitative parameters derived from stability and degradation studies of Cefamandole, which are critical for ensuring effective inactivation.

Parameter	Value	Condition	Significance
Optimal pH for Stability	3.5 - 5.0	Aqueous Solution	Cefamandole is most stable in this pH range; therefore, disposal methods should utilize conditions outside of this range to promote degradation.
Alkaline Hydrolysis pH	> 10	Aqueous Solution	High pH effectively hydrolyzes the β-lactam ring, inactivating the antibiotic.
Thermal Decomposition (Solid)	373 K (100°C) - 393 K (120°C)	Dry Air	Degradation is a first-order reaction at these temperatures.[1]
Thermal Decomposition (Aqueous)	> 121°C	Autoclaving	Standard autoclave conditions are effective for the thermal decomposition of cephalosporins.
Degradation Catalyst	Hydrogen and Hydroxide (B78521) Ions	Aqueous Solution	The presence of strong acids or bases significantly accelerates the degradation of Cefamandole.[2]

Experimental Protocols for Cefamandole Disposal

Below are detailed methodologies for the two primary recommended disposal procedures.

Method 1: Alkaline Hydrolysis for Liquid Waste

This method is suitable for aqueous solutions containing Cefamandole, such as prepared solutions and spent cell culture media.

Experimental Protocol:

• Segregation and Collection: Collect all liquid waste containing Cefamandole in a clearly labeled, dedicated, and chemically resistant container.

• Personal Protective Equipment (PPE): Wear appropriate PPE, including safety goggles, a lab coat, and chemical-resistant gloves.

• Alkaline Treatment: In a well-ventilated fume hood, add a 1 M sodium hydroxide (NaOH) solution to the Cefamandole waste to achieve a final pH greater than 10.

• Inactivation Period: Allow the solution to stand for a minimum of 24 hours to ensure complete hydrolysis of the β-lactam ring.

• Neutralization: After the inactivation period, neutralize the solution to a pH between 6.0 and 8.0 using a suitable acid, such as 1 M hydrochloric acid (HCl). Monitor the pH using a calibrated pH meter.

• Final Disposal: The neutralized, inactivated solution can typically be disposed of down the sanitary sewer, in accordance with local and institutional regulations.

Method 2: Thermal Decomposition (Autoclaving and Incineration)

Thermal decomposition is an effective method for the complete destruction of the Cefamandole molecule in both liquid and solid waste.

Experimental Protocol for Liquid Waste (Autoclaving):

• Collection: Collect the liquid waste in an autoclavable container.

• Autoclaving: Process the waste in a steam autoclave at a minimum of 121°C for at least 30 minutes.

• Final Disposal: After autoclaving and allowing the liquid to cool, it can generally be disposed of down the sanitary sewer, pending local regulations.

Experimental Protocol for Solid Waste (Incineration):

• Segregation: Collect all solid waste contaminated with Cefamandole (e.g., vials, gloves, absorbent paper) in a designated hazardous waste container.

• Packaging: Ensure the container is properly sealed and labeled in accordance with institutional and regulatory standards for chemical waste.

• Professional Disposal: Arrange for pickup and disposal by a licensed professional waste disposal service.[3] The preferred method of destruction is incineration in a chemical incinerator equipped with an afterburner and scrubber.[3]

Disposal Workflow and Logical Relationships

The following diagrams illustrate the decision-making and procedural workflows for the proper disposal of Cefamandole.

Caption: Decision workflow for Cefamandole waste disposal.

Caption: Step-by-step process for alkaline hydrolysis.

By adhering to these procedures, laboratories can effectively manage Cefamandole waste, ensuring the safety of personnel and minimizing environmental impact. Always consult your institution's specific safety guidelines and local regulations for pharmaceutical waste disposal.

References

• 1. Kinetics of cefamandole nafate degradation in solid phase - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. bibliotekanauki.pl [bibliotekanauki.pl]
• 3. Hydrolysis of cefamandole nafate to cefamandole in vivo - PubMed [pubmed.ncbi.nlm.nih.gov]

Safeguarding Your Research: A Guide to Handling Cefamandole

For researchers, scientists, and drug development professionals, ensuring a safe laboratory environment is paramount. This guide provides essential, immediate safety and logistical information for handling Cefamandole (B1668816), a second-generation cephalosporin (B10832234) antibiotic. Following these procedural steps will help mitigate risks and ensure proper disposal.

Hazard Identification and Personal Protective Equipment (PPE)

Cefamandole Nafate is classified as hazardous, with the potential to cause skin irritation, serious eye irritation, and allergic skin reactions. It may also cause allergy or asthma symptoms or breathing difficulties if inhaled.[1][2][3] Therefore, stringent adherence to PPE protocols is mandatory.

Core PPE Requirements:

• Eye/Face Protection: Safety glasses with side-shields conforming to NIOSH (US) or EN 166 (EU) standards are required.[1]

• Skin Protection: Handle with compatible, chemical-resistant gloves. Gloves must be inspected before use.[1][2] For tasks with a higher risk of exposure, such as compounding or cleaning spills, wearing two pairs of chemotherapy-rated gloves is recommended.[4][5]

• Body Protection: A lab coat is required.[2] For operations where splashing is a risk, a disposable gown made of low-permeability fabric with a solid front, long sleeves, and tight-fitting cuffs should be worn.[4][5]

• Respiratory Protection: In cases of inadequate ventilation or when handling the powder outside of a containment system, a NIOSH-approved respirator is necessary to avoid breathing in dust.[2][6] For major spills, a chemical cartridge-type respirator may be required.[7]

Hazard	GHS Classification	Precautionary Statement
Skin Irritation	Category 2	H315: Causes skin irritation.[1][3]
Eye Irritation	Category 2A/2B	H319: Causes serious eye irritation.[1][3][6]
Respiratory Sensitization	Category 1	H334: May cause allergy or asthma symptoms or breathing difficulties if inhaled.[1][3][6]
Skin Sensitization	Category 1	H317: May cause an allergic skin reaction.[1][3][6]
Target Organ Toxicity	Single Exposure, Category 3	H335: May cause respiratory irritation.[3]

Operational Plan: Handling and Storage

Adherence to proper handling and storage protocols is critical to maintain the integrity of Cefamandole and the safety of laboratory personnel.

Step-by-Step Handling Procedure:

• Preparation: Before handling, ensure all necessary PPE is donned correctly. The handling area should be well-ventilated, and an eyewash station and safety shower must be readily accessible.[2]

• Containment: Whenever possible, handle Cefamandole powder within a chemical fume hood or other approved containment system to control airborne exposure.[6]

• Avoidance of Contact: Take all necessary precautions to avoid direct contact with skin and eyes. Do not breathe in dust, fumes, or vapors.[2][8]

• Hygiene: Wash hands thoroughly after handling the material, before breaks, and at the end of the workday.[2][8] Contaminated work clothing should not be allowed out of the workplace and must be decontaminated before reuse.[2][8]

Storage Conditions:

• Keep the container tightly closed.[1][2]

• Store in a cool, dry, and well-ventilated place.

• Recommended storage temperature is 4°C.[1]

• Cefamandole is stable under recommended storage conditions but is incompatible with strong oxidizing agents.[1]

Quantitative Data Summary

This table summarizes key quantitative data for Cefamandole Nafate. While comprehensive toxicological properties have not been fully investigated, the available data provides a baseline for risk assessment.[1][2]

Property	Value	Source / Notes
Occupational Exposure
Lilly Exposure Guideline (LEG)	<100 µg/m³ (TWA for 12 hours)	[9]
Acute Toxicity
Oral LD50 (Rat)	> 500 mg/kg	[6]
Inhalation LC50 (Rat)	> 2.28 mg/L (1 hour)	[6]
Intravenous LD50 (Rat)	2242 mg/kg	[9]
Physical/Chemical Properties
Molecular Formula	C₁₉H₁₇N₆NaO₆S₂	[6]
Molecular Weight	512.5 g/mol	[6]
Solubility	Soluble in methanol; practically insoluble in ether, chloroform, benzene, and cyclohexane.[6] The sodium salt form generally has enhanced water solubility.
Stability in Solution
At 24°C (in 0.9% NaCl or 5% Dextrose)	Stable for approximately 5 days	[10]
At 5°C (in 0.9% NaCl or 5% Dextrose)	Stable for 44 days	[10]
At -20°C (Frozen)	Stable for at least 26 weeks	[11]

Disposal Plan: Waste and Decontamination

Proper disposal of Cefamandole and contaminated materials is crucial to prevent environmental contamination and accidental exposure.

• Waste Disposal: Dispose of Cefamandole waste and contaminated materials in accordance with all local, state, and federal regulations.[3] It must not be disposed of with household garbage or allowed to reach the sewage system.[3] Place excess material in a sealed container for disposal.[12]

• Contaminated PPE: All disposable PPE (gloves, gowns, masks) used while handling Cefamandole should be considered contaminated.[13] Remove PPE carefully to avoid skin contact and dispose of it in a designated, sealed hazardous waste container.[5][13]

• Empty Containers: Scratch out all personal or identifying information on the label of the empty container, then dispose of it in the trash or recycle according to institutional protocols.[14]

Emergency Protocols: Spills and Exposure

Accidents can happen. This procedural guidance outlines the immediate steps to take in the event of a spill or personal exposure.

Cefamandole Spill Response Workflow

Caption: Workflow for responding to a Cefamandole spill.

Experimental Protocols for Emergency Response

While detailed toxicological testing protocols are beyond the scope of a safety guide, the following are procedural protocols for managing emergency situations based on standard laboratory safety practices.

Protocol for Accidental Exposure:

• In Case of Eye Contact: Immediately rinse cautiously with water for several minutes.[2] Remove contact lenses if present and easy to do, and continue rinsing.[2] If eye irritation persists, seek medical advice/attention.[2]

• In Case of Skin Contact: Take off contaminated clothing immediately.[8] Wash the affected area with plenty of soap and water for at least 15 minutes.[2] If skin irritation or a rash occurs, seek medical advice.[2]

• If Inhaled: Remove the person to fresh air and keep them in a position comfortable for breathing.[2][6] If experiencing respiratory symptoms such as difficulty breathing, call a poison center or doctor immediately.[6]

• If Ingested: Wash out the mouth with water, provided the person is conscious.[2] Do NOT induce vomiting.[2] Seek immediate medical attention.[2]

References

• 1. goldbio.com [goldbio.com]
• 2. szabo-scandic.com [szabo-scandic.com]
• 3. cdn.caymanchem.com [cdn.caymanchem.com]
• 4. eTool : Hospitals - Pharmacy - Personal Protective Equipment (PPE) | Occupational Safety and Health Administration [osha.gov]
• 5. utoledo.edu [utoledo.edu]
• 6. static.cymitquimica.com [static.cymitquimica.com]
• 7. pppmag.com [pppmag.com]
• 8. toku-e.com [toku-e.com]
• 9. shijiebiaopin.net [shijiebiaopin.net]
• 10. Stability of cefamandole nafate and cefoxitin sodium solutions - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. Stability of frozen solutions of cefamandole nafate - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. Safe handling of hazardous drugs - PMC [pmc.ncbi.nlm.nih.gov]
• 13. halyardhealth.com [halyardhealth.com]
• 14. fda.gov [fda.gov]